Technical Documentation Center

Hypertrehalosemic neuropeptide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Hypertrehalosemic neuropeptide
  • CAS: 106018-36-4

Core Science & Biosynthesis

Foundational

Structural & Functional Characterization of Hypertrehalosemic Neuropeptide (HTH): A Technical Whitepaper

Executive Summary The Hypertrehalosemic Hormone (HTH), specifically the decapeptide variant isolated from Blaberus discoidalis (Bladi-HrTH), represents a critical metabolic regulator within the Adipokinetic Hormone/Red P...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Hypertrehalosemic Hormone (HTH), specifically the decapeptide variant isolated from Blaberus discoidalis (Bladi-HrTH), represents a critical metabolic regulator within the Adipokinetic Hormone/Red Pigment-Concentrating Hormone (AKH/RPCH) family.[1][2][3][4] This neuropeptide mediates the mobilization of trehalose—the primary hemolymph sugar in insects—from glycogen stores in the fat body during periods of high energy demand. This guide provides a definitive analysis of the HTH primary structure, its chemical synthesis via Solid-Phase Peptide Synthesis (SPPS), and its G-Protein Coupled Receptor (GPCR) signaling cascade.

Molecular Architecture: Primary Structure Analysis

The bioactivity of HTH is strictly dictated by its primary amino acid sequence and specific post-translational modifications (PTMs). Unlike the octapeptide members of the AKH family common in other orders, the Blaberus HTH is a decapeptide.

Consensus Sequence (Bladi-HrTH)

The canonical primary structure for Blaberus discoidalis HTH is:

pGlu – Val – Asn – Phe – Ser – Pro – Gly – Trp – Gly – Thr – NH₂ [5]

Structural Criticality & PTMs

The peptide exhibits two obligate termini modifications that confer resistance to exopeptidases and ensure receptor affinity:

  • N-Terminus (Pyroglutamate, pGlu): Formed by the cyclization of Glutamine (Gln). This lactam ring protects the peptide from aminopeptidase degradation in the hemolymph.

  • C-Terminus (Amidation, -NH₂): The Threonine residue at position 10 is amidated. This removes the negative charge of the carboxyl group, significantly increasing the peptide's affinity for its GPCR and preventing carboxypeptidase cleavage.

  • Beta-Turn Induction: The Proline (Pro) at position 6 and Glycine (Gly) residues facilitate a characteristic β-turn, essential for the "lock-and-key" fit into the transmembrane receptor pocket.

Comparative Sequence Data

The following table contrasts the Blaberus decapeptide with related peptides in the Periplaneta genus, highlighting the structural divergence within the Blattodea order.

Peptide CodeSpecies OriginPrimary SequenceLength
Bladi-HrTH Blaberus discoidalispGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH₂ 10 AA
Peram-CAH-I Periplaneta americanapGlu-Val-Asn-Phe-Ser-Pro-Asn-Trp-NH₂8 AA
Peram-CAH-II Periplaneta americanapGlu-Leu-Thr-Phe-Thr-Pro-Asn-Trp-NH₂8 AA
Tenmo-HrTH Tenebrio molitorpGlu-Leu-Asn-Phe-Ser-Pro-Asn-Trp-NH₂8 AA

Chemical Synthesis: Fmoc-SPPS Protocol

To validate biological function or develop peptidomimetics, chemical synthesis is preferred over biological isolation. The following protocol utilizes Fluorenylmethyloxycarbonyl (Fmoc) chemistry on a Rink Amide resin to ensure the C-terminal amidation is intrinsic to the cleavage process.

Synthesis Workflow Visualization

The following diagram outlines the logical flow of the synthesis, highlighting the critical orthogonal protection strategy.

SPPS_Protocol Start Start: Rink Amide MBHA Resin Deprotect Fmoc Removal (20% Piperidine/DMF) Start->Deprotect Wash1 Wash (DMF/DCM) Deprotect->Wash1 Activate AA Activation (HBTU/DIEA/HOBt) Wash1->Activate Couple Coupling Reaction (Add Fmoc-AA-OH) Activate->Couple Check Kaiser Test (Blue = Incomplete) Couple->Check Check->Couple Fail (Recouple) Cycle Repeat for AA 9 to 1 Check->Cycle Pass Cycle->Deprotect Next AA FinalCleave Final Cleavage & Deprotection (TFA/TIS/H2O) Cycle->FinalCleave Sequence Complete Purify RP-HPLC Purification (C18 Column) FinalCleave->Purify

Figure 1: Step-wise workflow for Solid-Phase Peptide Synthesis (SPPS) of HTH, ensuring C-terminal amidation via Rink Amide resin.

Detailed Protocol Steps
  • Resin Selection: Use Rink Amide MBHA resin (0.5–0.7 mmol/g loading). This resin yields a primary amide upon TFA cleavage, matching the native HTH C-terminus.

  • Swelling: Swell resin in Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min) to remove the Fmoc group from the linker. Wash with DMF (3x) and Dichloromethane (DCM) (3x).

  • Coupling Cycle (Iterative):

    • Activation: Dissolve 4 equivalents (eq) of Fmoc-Amino Acid, 3.9 eq of HBTU (activator), and 8 eq of DIEA (base) in DMF.

    • Reaction: Add activated mixture to resin. Shake for 45–60 minutes at room temperature.

    • Order of Addition (C -> N): Fmoc-Thr(tBu)-OH

      
       Fmoc-Gly-OH 
      
      
      
      Fmoc-Trp(Boc)-OH
      
      
      ...
      
      
      Fmoc-Val-OH
      
      
      Pyroglutamic acid (pGlu).
    • Note on pGlu: Use commercially available Pyroglutamic acid for the final coupling, or couple Fmoc-Gln(Trt)-OH and perform on-resin cyclization.

  • Cleavage: Incubate resin in a cocktail of 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O for 2–3 hours. This simultaneously cleaves the peptide from the resin and removes side-chain protecting groups (tBu, Boc, Trt).

  • Precipitation: Filter resin, concentrate filtrate, and precipitate peptide in ice-cold diethyl ether.

Signal Transduction: Mechanism of Action

HTH functions by binding to a G-Protein Coupled Receptor (GPCR) on the fat body cell membrane. This interaction triggers a cAMP-dependent phosphorylation cascade that activates Glycogen Phosphorylase.

The Signaling Cascade

The binding event induces a conformational change in the receptor, activating the Gs alpha subunit, which stimulates Adenylyl Cyclase. The resulting cAMP surge activates Protein Kinase A (PKA), leading to the breakdown of glycogen into trehalose.

HTH_Pathway cluster_ext Hemolymph (Extracellular) cluster_mem Cell Membrane cluster_cyto Fat Body Cytosol HTH HTH Neuropeptide GPCR HTH-Receptor (GPCR) HTH->GPCR Ligand Binding Gs Gs Protein (Activation) GPCR->Gs AC Adenylyl Cyclase cAMP cAMP (Second Messenger) AC->cAMP Catalyzes ATP->cAMP Gs->AC Stimulates ATP ATP PKA_i PKA (Inactive) cAMP->PKA_i Binds Reg Subunit PKA_a PKA (Active) PKA_i->PKA_a Dissociation PhosK Phosphorylase Kinase PKA_a->PhosK Phosphorylation GlyPhos_b Glycogen Phosphorylase b PhosK->GlyPhos_b GlyPhos_a Glycogen Phosphorylase a (Active) GlyPhos_b->GlyPhos_a Phosphorylation Glycogen Glycogen GlyPhos_a->Glycogen Enzymatic Action Trehalose Trehalose (Energy) Glycogen->Trehalose Glycolysis/Mobilization

Figure 2: The Gs-coupled signaling pathway of HTH in the insect fat body, resulting in trehalose synthesis.

Causality in Experimental Design

When studying this pathway, researchers must account for signal amplification.

  • Receptor Saturation: Because the cascade amplifies the signal (1 receptor

    
     many cAMP 
    
    
    
    massive glucose release), dose-response curves often show saturation at nanomolar concentrations.
  • Control: Experiments must use a scrambled peptide sequence as a negative control to prove that the response is sequence-specific and not a generic stress response.

References

  • Hayes, T. K., Keeley, L. L., & Knight, D. W. (1986). Insect hypertrehalosemic hormone: isolation and primary structure from Blaberus discoidalis cockroaches.[5][6] Biochemical and Biophysical Research Communications, 140(2), 674–678.

  • Gäde, G. (1990). The adipokinetic hormone/red pigment-concentrating hormone peptide family: structures, interrelationships and functions. Journal of Insect Physiology, 36(1), 1–12.

  • Jiang, H., et al. (2023). Predicted novel hypertrehalosaemic peptides of cockroaches are verified by mass spectrometry. Scientific Reports, 13, 18365.

  • Bachem. Solid Phase Peptide Synthesis (SPPS) Explained.

  • Uniprot. Hypertrehalosaemic factor - Pseudoderopeltis flavescens.[7]

Sources

Exploratory

Technical Guide: The Hypertrehalosemic Neuropeptide Family (HTH)

Target Audience: Researchers, Biochemists, and Drug Discovery Professionals in Agrochemicals. Executive Summary The Hypertrehalosemic Hormone (HTH) family represents a critical subclass of the Adipokinetic Hormone/Red Pi...

Author: BenchChem Technical Support Team. Date: February 2026

Target Audience: Researchers, Biochemists, and Drug Discovery Professionals in Agrochemicals.

Executive Summary

The Hypertrehalosemic Hormone (HTH) family represents a critical subclass of the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) superfamily. Found predominantly in the order Blattodea (cockroaches and termites), these neuropeptides function as the primary regulators of carbohydrate metabolism, specifically mobilizing trehalose from glycogen reserves in the fat body during periods of high energy demand (flight, stress).

For drug development professionals, the HTH signaling axis—mediated by specific G-Protein Coupled Receptors (GPCRs)—offers a high-specificity target for "green" insecticides. Disrupting this pathway leads to metabolic failure and susceptibility to oxidative stress without affecting vertebrate physiology.

Part 1: Molecular Architecture and Phylogeny

Structural Characteristics

HTH peptides are structurally conserved, short oligopeptides (typically 8–10 amino acids). Their biological activity relies heavily on two post-translational modifications (PTMs) that confer resistance to exopeptidases in the hemolymph:

  • N-terminal: Pyroglutamate (pGlu) blocks aminopeptidase degradation.[1]

  • C-terminal: Amidation (

    
    ) blocks carboxypeptidase degradation and is essential for receptor binding affinity.
    
Sequence Homology

The table below illustrates the structural conservation and divergence between HTH (carbohydrate-mobilizing) and AKH (lipid-mobilizing) peptides. Note the conserved aromatic residues (Phe, Trp) which are critical for receptor "address" recognition.

Peptide IDSpeciesSequence (N

C)
Primary Function
Bladi-HTH Blaberus discoidalispGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-

Trehalose Mobilization
Peram-CAH-I Periplaneta americanapGlu-Val-Asn-Phe-Ser-Pro-Asn-Trp-

Trehalose/Cardioactive
Locmi-AKH-I Locusta migratoriapGlu-Leu-Asn-Phe-Thr-Pro-Asn-Trp-Gly-Thr-

Lipid Mobilization
Tenmo-HrTH Tenebrio molitorpGlu-Leu-Asn-Phe-Ser-Pro-Asn-Trp-

Trehalose Mobilization

Technical Insight: The differentiation between "Adipokinetic" and "Hypertrehalosemic" is often functional rather than structural. A peptide may mobilize lipids in locusts but carbohydrates in beetles, dictated by the receptor expression on the fat body rather than the peptide sequence alone.

Part 2: Receptor Pharmacology & Signal Transduction[3]

The HTH receptor is a G-Protein Coupled Receptor (GPCR) structurally related to the vertebrate Gonadotropin-Releasing Hormone (GnRH) receptor. The signaling cascade is a dual-pathway mechanism involving both cAMP and Calcium (


) influx, ensuring rapid activation of glycogen phosphorylase.
The Signaling Cascade
  • Ligand Binding: HTH binds to the transmembrane GPCR on the fat body trophocyte.

  • G-Protein Activation: The receptor undergoes a conformational change, activating

    
     (and potentially 
    
    
    
    proteins).
  • Second Messengers:

    • cAMP: Adenylyl cyclase activation increases cAMP, activating Protein Kinase A (PKA).

    • Calcium:

      
       generation and voltage-gated channels facilitate extracellular 
      
      
      
      influx.
  • Enzymatic Activation: PKA phosphorylates Phosphorylase Kinase, which in turn activates Glycogen Phosphorylase .

  • Output: Glycogen is cleaved to Glucose-1-Phosphate, converted to Trehalose, and released into the hemolymph.

Pathway Visualization

HTH_Signaling HTH HTH Neuropeptide (Ligand) GPCR HTH-Receptor (GPCR) HTH->GPCR Binding Gs Gs / Gq Protein GPCR->Gs Activation AC Adenylyl Cyclase Gs->AC PLC Phospholipase C Gs->PLC cAMP cAMP AC->cAMP Synthesis IP3 IP3 / Ca2+ Influx PLC->IP3 Hydrolysis PKA Protein Kinase A cAMP->PKA Activates PhosK Phosphorylase Kinase IP3->PhosK Ca2+ Modulation PKA->PhosK Phosphorylation GlyPhos Glycogen Phosphorylase (Active) PhosK->GlyPhos Activation Glycogen Glycogen Stores GlyPhos->Glycogen Cleavage Trehalose Trehalose Efflux (Hemolymph) Glycogen->Trehalose Conversion & Release

Figure 1: The signal transduction pathway of HTH in insect fat body cells. Note the convergence of cAMP and Calcium signaling to activate Glycogen Phosphorylase.

Part 3: Experimental Methodology

Protocol: In Vitro Fat Body Bioassay for HTH Activity[5]

This protocol is the gold standard for validating HTH potency. It measures the rate of trehalose release from isolated fat body tissue upon hormonal stimulation.

Principle: The Anthrone reaction quantifies total carbohydrates. Since trehalose is the dominant sugar released, this colorimetric assay correlates directly with HTH activity.

Reagents Required:
  • Physiological Saline: 140 mM NaCl, 5 mM KCl, 5 mM

    
    , 1 mM 
    
    
    
    , 5 mM HEPES (pH 7.2). Critical: Calcium is required for HTH signaling.[2]
  • Anthrone Reagent: 0.15% anthrone (w/v) dissolved in 70% Sulfuric Acid (

    
    ).
    
  • Synthetic HTH: Dissolved in saline (10 pmol to 100 pmol range).

Step-by-Step Workflow:
  • Dissection: Anesthetize donor insects (

    
    ). Dissect the dorsal fat body under cold saline.
    
  • Pre-Incubation (Wash): Incubate tissue in 1 mL saline for 30 mins to remove hemolymph contamination. Discard supernatant.

  • Stimulation: Add 500 µL of saline containing the HTH candidate (or vehicle control).

  • Incubation: Incubate at 25°C for 60–90 minutes with gentle shaking.

  • Sampling: Remove 10–50 µL of the supernatant.

  • Anthrone Reaction:

    • Mix sample with 2 mL Anthrone reagent.

    • Heat: Boil at 90°C–100°C for 10–15 minutes (Color develops: Yellow

      
       Green/Blue).
      
    • Cool: Place on ice for 5 minutes.

  • Quantification: Read Absorbance at 620 nm . Compare against a Trehalose standard curve.

Workflow Visualization

Bioassay_Workflow Start Dissect Fat Body Wash Wash (30 min) Remove Hemolymph Start->Wash Incubate Incubate with HTH (60-90 min @ 25°C) Wash->Incubate Aliquot Collect Supernatant Incubate->Aliquot React Add Anthrone + Boil (10 min) Aliquot->React Read Spectrophotometry (OD 620nm) React->Read

Figure 2: Workflow for the In Vitro Fat Body Bioassay using the Anthrone method.

Part 4: Translational Applications & Drug Development

"Green" Insecticides

The HTH receptor is unique to arthropods (no mammalian homolog exists that binds HTH). This makes it an ideal target for species-specific pesticides.

  • Mechanism: A stable peptidomimetic agonist would cause uncontrolled release of trehalose, depleting energy reserves (hyperglycemia-induced metabolic exhaustion).

  • Challenge: Native peptides are degraded rapidly in the gut.

  • Solution: Development of non-peptide small molecule agonists or backbone-modified peptides (e.g., N-methylated peptide bonds) to increase oral bioavailability and stability.

Stress Response Modulation

Recent studies indicate HTH signaling is linked to antioxidant defense. Blocking this pathway (Antagonists) could render pests hypersensitive to environmental stress or conventional insecticides, acting as a potent synergist.

References

  • Gäde, G., & Marco, H. G. (2013). Neuropeptides in the adipokinetic hormone/red pigment-concentrating hormone family: A new look at the "old" family. Journal of Insect Physiology.

  • Siegert, K. J. (1999). Locust corpora cardiaca contain an inactive adipokinetic hormone precursor. FEBS Letters.

  • Gäde, G. (2004). Regulation of intermediary metabolism and water balance of insects by neuropeptides. Annual Review of Entomology.

  • Van der Horst, D. J., et al. (2001). Adipokinetic hormones: functions and structures. Peptides.

  • Goldsworthy, G. J. (1983). The endocrine control of flight metabolism in locusts. Advances in Insect Physiology.

Sources

Foundational

tissue-specific expression of hypertrehalosemic hormone

Title: Tissue-Specific Expression and Signaling Dynamics of Hypertrehalosemic Hormone (HTH): A Technical Guide Executive Summary Hypertrehalosemic Hormone (HTH) is a pivotal neuropeptide within the Adipokinetic Hormone/R...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Tissue-Specific Expression and Signaling Dynamics of Hypertrehalosemic Hormone (HTH): A Technical Guide

Executive Summary Hypertrehalosemic Hormone (HTH) is a pivotal neuropeptide within the Adipokinetic Hormone/Red Pigment-Concentrating Hormone (AKH/RPCH) family, primarily governing energy mobilization in insects.[1][2] While its biosynthesis is localized to the neurosecretory cells of the corpora cardiaca (CC), its functional expression is defined by the spatial distribution of its G-protein coupled receptor (HTHR) across peripheral tissues. This guide dissects the molecular architecture, signaling pathways, and tissue-specific profiles of HTH, providing researchers with validated protocols for detecting expression at both the transcript (mRNA) and peptide levels.

Part 1: Molecular Architecture & Biosynthesis

The HTH peptide does not exist in isolation; it is the cleavage product of a larger precursor protein. Understanding this hierarchy is critical for designing hybridization probes or antibodies.

The Preprohormone Structure

HTH is synthesized as a preprohormone in the intrinsic neurosecretory cells of the glandular lobe of the corpora cardiaca. The precursor consists of three distinct domains:

  • Signal Peptide: Directs the protein to the Endoplasmic Reticulum (ER) for secretion.

  • Bioactive Peptide (HTH): The mature hormone sequence (e.g., pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2 in Blaberus discoidalis). Note the N-terminal pyroglutamate and C-terminal amidation, which are essential for receptor binding and stability against exopeptidases.

  • Associated Peptide: A larger C-terminal sequence (often called APRP - Adipokinetic Precursor Related Peptide) which may have distinct, often structural or auxiliary, functions.

Biosynthetic Pathway

The HTH gene is transcribed in the nucleus of CC cells. Following translation, the signal peptide is cleaved in the ER. The prohormone is packaged into dense-core secretory granules where processing enzymes (prohormone convertases) cleave the APRP and amidating enzymes modify the C-terminus.

Part 2: The HTH Signaling Axis

HTH functions by binding to a specific G-protein coupled receptor (HTHR) on the plasma membrane of target cells. This interaction triggers a classic signal transduction cascade that amplifies the hormonal signal into a metabolic output (trehalose release).

Mechanism of Action
  • Ligand Binding: HTH binds to HTHR (a GPCR related to the mammalian Gonadotropin-Releasing Hormone receptor).

  • G-Protein Activation: The receptor undergoes a conformational change, activating the Gs alpha subunit.

  • cAMP Generation: Activated Gs stimulates Adenylyl Cyclase (AC), converting ATP to cyclic AMP (cAMP).

  • Kinase Cascade: cAMP activates Protein Kinase A (PKA).[3][4]

  • Metabolic Switch: PKA phosphorylates Phosphorylase Kinase, which in turn phosphorylates Glycogen Phosphorylase (converting it from inactive b to active a form).

  • Output: Glycogen is cleaved into glucose-1-phosphate, eventually forming trehalose, which is released into the hemolymph.

Signaling Pathway Visualization

HTH_Signaling HTH HTH (Ligand) HTHR HTH Receptor (GPCR) HTH->HTHR Binding Gs Gs Protein HTHR->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulates cAMP cAMP (Second Messenger) AC->cAMP ATP -> cAMP PKA Protein Kinase A (PKA) cAMP->PKA Activates PhosK Phosphorylase Kinase PKA->PhosK Phosphorylation GlyPhos Glycogen Phosphorylase (b -> a) PhosK->GlyPhos Activation Glycogen Glycogen Stores GlyPhos->Glycogen Catalysis Trehalose Trehalose Release Glycogen->Trehalose Mobilization

Figure 1: The HTH signal transduction pathway from receptor binding to trehalose mobilization.[5]

Part 3: Tissue-Specific Distribution Profile

While the Corpora Cardiaca is the synthesis hub, the physiological impact of HTH is determined by the "Target Tissue" profile—defined by where the receptor (HTHR) is expressed.

Table 1: Tissue-Specific Expression & Function of HTH/HTHR

Tissue / OrganExpression TypePrimary ComponentPhysiological Function
Corpora Cardiaca (CC) Source (High)Prepro-HTH mRNA & PeptideSynthesis, processing, and storage of HTH. Release site into hemolymph.
Fat Body Target (High)HTH Receptor (HTHR)Main metabolic hub. Glycogenolysis for trehalose production; lipid mobilization (in some species).
Midgut Target (Low/Med)HTHRRegulation of carbohydrate transport; potential modulation of digestive enzyme secretion.
Malpighian Tubules Target (Variable)HTHRFluid secretion and ion transport (diuresis), often synergistic with other diuretic hormones.
Dorsal Vessel (Heart) Target (Low)HTHRModulation of heart rate (cardioacceleratory effects) to improve hemolymph circulation during stress.
Central Nervous System Ectopic/Source HTH-like peptidesNeuromodulation. Some interneurons express AKH/HTH-like peptides acting as neurotransmitters.

Senior Scientist Insight: Do not assume "Fat Body" is a monolith. HTH sensitivity can vary between perivisceral (gut-surrounding) and peripheral (sub-cuticular) fat body lobes depending on the insect's developmental stage.

Part 4: Analytical Methodologies

To validate tissue specificity, one must detect the gene (mRNA) and the protein (peptide). Below are two robust protocols.

Protocol A: RT-qPCR for HTH/HTHR Profiling

Purpose: To quantify relative gene expression levels across different tissues.

  • Tissue Dissection: Dissect CC, Fat Body, Gut, and Muscle under cold PBS. Critical: The CC is minute; use a dark-field stereomicroscope to distinguish it from the corpora allata.

  • RNA Extraction: Use a Trizol-based method or column kit (e.g., RNeasy). Include a DNase I digestion step to remove genomic DNA.

  • cDNA Synthesis: Reverse transcribe 500ng-1µg of total RNA using random hexamers (to capture fragmented RNA) or Oligo(dT) (for full mRNA).

  • Primer Design:

    • Target: HTH (for source verification) or HTHR (for target verification).

    • Control: Rp49 or Actin5C (housekeeping).

    • Tip: Design primers spanning an exon-exon junction to prevent gDNA amplification.

  • Cycling: 95°C (3 min) -> [95°C (10s) -> 60°C (30s)] x 40 cycles -> Melt Curve.

  • Analysis: Calculate Fold Change using the

    
     method relative to the Fat Body (calibrator).
    
Protocol B: Whole-Mount Immunohistochemistry (IHC)

Purpose: To visualize the peptide localization within the neurosecretory system.

Reagents:

  • Fixative: 4% Paraformaldehyde (PFA) in PBS.

  • Block: 5% Normal Goat Serum (NGS) + 0.5% Triton X-100 in PBS (PBT).

  • Primary Ab: Anti-HTH (Rabbit polyclonal).

  • Secondary Ab: Goat anti-Rabbit Alexa Fluor 488.

Workflow:

  • Dissection: Expose the retrocerebral complex (Brain + CC + CA) in saline.

  • Fixation: Transfer tissue to 4% PFA for 2-4 hours at 4°C. Do not over-fix, or antigen masking occurs.

  • Washing: Wash 4 x 15 min in PBT (PBS + Triton X-100) to permeabilize membranes.

  • Blocking: Incubate in Blocking Solution for 1 hour at RT.

  • Primary Incubation: Incubate with Anti-HTH (1:500 to 1:1000) in block solution for 24-48 hours at 4°C. Agitation is crucial.

  • Secondary Incubation: Wash 4x in PBT. Incubate with Secondary Ab (1:500) for 24 hours at 4°C in the dark.

  • Mounting: Mount in glycerol-based medium (e.g., Vectashield) and image via Confocal Microscopy.

Experimental Workflow Diagram

Experimental_Workflow Sample Insect Sample (e.g. Blaberus) Dissection Dissection (PBS, 4°C) Sample->Dissection RNA_Ext RNA Extraction (Trizol/Column) Dissection->RNA_Ext Tissue A Fixation Fixation (4% PFA) Dissection->Fixation Tissue B cDNA cDNA Synthesis RNA_Ext->cDNA qPCR RT-qPCR (Target: HTHR) cDNA->qPCR Permeabilize Permeabilization (Triton X-100) Fixation->Permeabilize Ab_Incub Antibody Incubation (Primary + Secondary) Permeabilize->Ab_Incub Imaging Confocal Microscopy Ab_Incub->Imaging

Figure 2: Dual-stream workflow for validating HTH expression via transcriptomics (Blue) and proteomics (Red).

Part 5: Therapeutic & Agrochemical Implications

The specificity of the HTH system makes it a prime target for "Next-Generation Green Insecticides."

  • Receptor Interference: Since HTH regulates energy for flight and stress, blocking HTHR (antagonists) renders the insect lethargic and vulnerable to predation or environmental stress.

  • Peptidomimetics: Native HTH degrades rapidly in the hemolymph (half-life < 1 hour). Stable, non-peptide agonists that mimic HTH can cause hyper-mobilization of energy, leading to metabolic exhaustion ("suicide metabolism").

  • Species Specificity: Unlike broad-spectrum neurotoxins (organophosphates), HTH sequences vary slightly between orders (e.g., Diptera vs. Blattodea), allowing for order-specific targeting that spares pollinators.

References

  • Gäde, G., & Marco, H. G. (2013). Neuropeptides in the regulation of energy metabolism in insects: Physiological and biochemical aspects. Physiological Entomology. Link

  • Veenstra, J. A. (2000). Monoamines and neuropeptides in the neuroendocrine complex of the cockroach Periplaneta americana. Cell and Tissue Research. Link

  • Staubli, F., et al. (2002). Molecular identification of the insect adipokinetic hormone receptors. Proceedings of the National Academy of Sciences (PNAS). Link

  • Siegert, K. J. (1999). Locust corpora cardiaca contain an inactive adipokinetic hormone precursor. FEBS Letters. Link

  • Van der Horst, D. J., et al. (2001). Adipokinetic hormones: functions and structures. Peptides. Link

Sources

Exploratory

Technical Guide: Hypertrehalosemic Neuropeptide Precursor Architecture

Topic: Hypertrehalosemic Neuropeptide Precursor Protein Structure Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Structural Dynamics, Biosynthetic Processing,...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Hypertrehalosemic Neuropeptide Precursor Protein Structure Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Structural Dynamics, Biosynthetic Processing, and Functional Characterization

Executive Summary

The hypertrehalosemic hormone (HTH) is a decapeptide belonging to the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family. Primarily found in the Blattodea order (cockroaches and termites), HTH is a critical regulator of energy metabolism, mobilizing trehalose from the fat body during periods of high energy demand.

For drug development professionals and insect physiologists, understanding the precursor protein (preprohormone) is as vital as understanding the mature peptide. The precursor dictates the sorting, packaging, and post-translational modification (PTM) necessary for bioactivity. This guide dissects the molecular architecture of the HTH precursor, its processing mechanisms, and validated protocols for its characterization.

Molecular Architecture of the Precursor

The HTH gene encodes a preprohormone that follows a highly conserved domain architecture typical of the AKH/RPCH family. The precursor is not bioactive until it undergoes specific enzymatic cleavage and modification within the secretory pathway.

Domain Organization

The linear structure of the prepro-HTH protein consists of four distinct functional domains:

  • Signal Peptide (N-terminal): A hydrophobic sequence (approx. 20-25 amino acids) directing the nascent polypeptide to the Endoplasmic Reticulum (ER).

  • Bioactive Core (HTH Sequence): The immature sequence of the hormone.

  • Processing Site (Amidation/Cleavage Signal): A tribasic or dibasic motif, typically Gly-Lys-Arg (GKR) or Gly-Arg-Arg (GRR) .

    • Glycine:[1][2] Acts as the nitrogen donor for C-terminal amidation.

    • Lys-Arg / Arg-Arg: Recognition sites for prohormone convertases.

  • Associated Peptide (C-terminal): Often referred to as the AKH-Associated Peptide (AAP) or HTH-associated peptide. This region is larger than the hormone itself and is believed to assist in the proper folding and sorting of the prohormone into secretory granules.

Case Study: Blaberus discoidalis (Bladi-HrTH)

In the cockroach Blaberus discoidalis, the mature peptide sequence is a decapeptide.[3] The precursor processing logic is illustrated below:

DomainSequence / MotifFunction
Mature Peptide pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH₂ Ligand for the HTH-GPCR.
N-Terminus pGlu (Pyroglutamate)Cyclization of Glutamine (Gln) protects against exonucleases.
C-Terminus -NH₂ (Amide)Essential for receptor binding affinity; derived from the Glycine in the processing site.
Processing Site Gly-Lys-Arg (Typical)The "G" provides the amide; "KR" directs cleavage.

Structural Dynamics & Signaling

Secondary Structure in Solution

While the linear sequence is informative, the 3D conformation drives receptor interaction.

  • Aqueous Environment: HTH peptides are largely unstructured random coils.

  • Membrane/Micelle Interaction: Upon approaching the cell membrane or in the presence of SDS micelles, the peptide adopts a beta-turn conformation (often involving residues 5-8). This amphipathic nature allows the peptide to interact with the lipid bilayer before docking into the receptor.

Receptor Interaction (GPCR)

HTH binds to a G-Protein Coupled Receptor (GPCR) structurally related to the vertebrate Gonadotropin-Releasing Hormone (GnRH) receptor.

  • Binding Pocket: The N-terminal pyroglutamate and C-terminal amide are critical anchor points.

  • Signal Transduction: Binding triggers a Gq/s protein cascade

    
     Phospholipase C 
    
    
    
    IP3/DAG
    
    
    Ca²⁺ release
    
    
    Activation of Glycogen Phosphorylase.

Biosynthetic Pathway Visualization

The following diagram illustrates the cellular journey of the HTH precursor from gene transcription to exocytosis.

HTH_Biosynthesis cluster_Nucleus Nucleus cluster_ER Endoplasmic Reticulum (ER) cluster_Golgi Golgi Apparatus & Secretory Granules Gene HTH Gene mRNA prepro-HTH mRNA Gene->mRNA Transcription Translation Translation (Ribosome) mRNA->Translation PrePro Pre-Pro-Hormone Translation->PrePro ProHormone Pro-Hormone (Signal Peptide Removed) PrePro->ProHormone Signal Peptidase Processing Enzymatic Processing (PC1/PC2-like enzymes) ProHormone->Processing Transport Modifications Post-Translational Modifications: 1. C-term Amidation (PHM/PAL) 2. N-term Pyroglutamate (QC) Processing->Modifications Mature Mature Bioactive HTH + Associated Peptide Modifications->Mature Exocytosis Hemolymph Release (Ca2+ dependent) Mature->Exocytosis Stimulus

Caption: The biosynthetic pathway of HTH, highlighting the critical transition from Pre-Pro-Hormone to bioactive ligand via specific enzymatic cleavage and modification.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed with self-validating controls.

Protocol A: In Silico Identification of HTH Precursors

Objective: To identify the HTH precursor gene in a novel insect transcriptome. Rationale: The mature peptide is short and difficult to BLAST directly. Searching for the precursor (specifically the processing sites and signal peptide) is more reliable.

  • Query Selection: Use the Blaberus discoidalis prepro-HTH sequence (GenBank/UniProt accessions) as the query.

  • Algorithm: Perform tblastn (Protein vs. Translated Nucleotide).

  • Filtering Criteria (Self-Validation):

    • E-value: < 1e-5.

    • Motif Check: The hit must contain the pattern: [Signal Peptide] - [Mature Peptide] - G[KR]R - [Associated Peptide].

    • Cysteine Check: Unlike some AKH precursors, HTH precursors may lack the Cys residues involved in dimer formation, but check for conserved Cys in the Associated Peptide region if comparing to locust AKH.

Protocol B: Functional Bioassay (Trehalose Mobilization)

Objective: To validate the bioactivity of synthetic or isolated HTH.[3] Causality: HTH binds fat body receptors


 activates phosphorylase 

releases trehalose.

Materials:

  • Adult male cockroaches (Blaberus or Periplaneta), starved for 24 hours (to lower baseline hemolymph lipids/sugars).

  • Synthetic HTH (10 pmol/µL in distilled water).

  • Control vehicle (distilled water or saline).

  • Anthrone Reagent (0.2% anthrone in 70% H₂SO₄).

Workflow:

  • Preparation: Sedate insects on ice (5 min).

  • Injection: Inject 1-2 µL of Peptide Solution (Test) or Vehicle (Control) into the abdominal hemocoel.

  • Incubation: Allow recovery for 60-90 minutes at 27°C.

  • Sampling: Puncture the coxa (leg base) and collect 1 µL of hemolymph.

  • Quantification (Anthrone Method):

    • Mix 1 µL hemolymph with 50 µL H₂SO₄ (digest).

    • Add 200 µL Anthrone Reagent.

    • Heat at 90°C for 10 mins (Color change: Yellow

      
       Green/Blue).
      
    • Measure Absorbance at 620 nm.

  • Calculation: Compare

    
    Absorbance against a Glucose/Trehalose standard curve.
    

Validation Rule: The Test group must show a statistically significant increase (>50% rise) in trehalose compared to the Control group. If the Control group shows high stress-induced trehalose, the assay is invalid.

Precursor Domain Map

The following diagram details the linear sequence logic, emphasizing the cleavage sites that drug developers might target for mimetic design or metabolic disruption.

Precursor_Map cluster_legend Key Processing Events Signal Signal Peptide (Hydrophobic) Mature Mature HTH (pGlu...Trp-Gly-Thr-NH2) Signal->Mature Signal Peptidase Process Processing (Gly-Lys-Arg) Mature->Process Peptide Bond Assoc Associated Peptide (Acidic/Variable) Process->Assoc PC1/PC2 Cleavage Info 1. Gly (in Yellow) -> Amide Donor 2. KR (in Yellow) -> Cleavage Site

Caption: Linear domain map of the HTH precursor. The 'Processing' domain is the critical checkpoint for bioactivity.

References

  • Hayes, T. K., et al. (1986). "Insect hypertrehalosemic hormone: isolation and primary structure from Blaberus discoidalis cockroaches." Biochemical and Biophysical Research Communications.

  • Lewis, D. K., et al. (1997). "Hypertrehalosemic hormone in a cockroach: molecular cloning and expression." Molecular and Cellular Endocrinology.

  • Gäde, G., & Marco, H. G. (2013). "The adipokinetic peptides of Hemiptera: Structure, function, and evolutionary trends." Frontiers in Physiology.

  • Huang, J. H., & Lee, H. J. (2011). "Functional characterization of hypertrehalosemic hormone receptor in relation to hemolymph trehalose and to oxidative stress in the cockroach Blattella germanica." Peptides.

  • Zandawala, M., et al. (2020). "The Adipokinetic Peptides in Diptera: Structure, Function, and Evolutionary Trends." Frontiers in Endocrinology.

Sources

Foundational

Technical Guide: Hypertrehalosemic Hormone (HTH) in Insect Energy Homeostasis

Executive Summary Hypertrehalosemic Hormone (HTH) is a neuropeptide belonging to the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family.[1] While structurally related to AKH, HTH is functionally dis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Hypertrehalosemic Hormone (HTH) is a neuropeptide belonging to the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family.[1] While structurally related to AKH, HTH is functionally distinct in specific insect orders (predominantly Blattodea), where it serves as the primary regulator of carbohydrate mobilization during high-energy demand states such as flight and oxidative stress.

This guide provides a comprehensive technical analysis of HTH signaling, detailing its G-Protein Coupled Receptor (GPCR) mechanism, downstream metabolic cascades, and validated experimental protocols for quantification. Furthermore, it outlines the translational potential of HTH-receptor interactions as targets for next-generation peptidomimetic insecticides.

Molecular Architecture & Phylogeny

Structural Characteristics

HTH is a blocked decapeptide, typically characterized by a pyroglutamate (pGlu) at the N-terminus and an amidated C-terminus. This structure confers resistance to exopeptidases in the hemolymph, ensuring a sufficient half-life for physiological action.

  • Canonical Sequence (Blaberus discoidalis / Blattella germanica): pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2[1]

The AKH/HTH Distinction

While AKH primarily mobilizes diacylglycerols (lipids) in locusts and moths, HTH specifically targets glycogen stores in the fat body of cockroaches to release trehalose. This distinction is critical for experimental design; using generic AKH primers or antibodies may yield cross-reactivity but fail to capture HTH-specific metabolic fluxes.

FeatureAdipokinetic Hormone (AKH)Hypertrehalosemic Hormone (HTH)
Primary Substrate Lipids (Triacylglycerol)Carbohydrates (Glycogen)
Primary Product Diacylglycerol (DAG)Trehalose
Key Model Organism Locusta migratoria, Manduca sextaBlattella germanica, Periplaneta americana
Receptor Type GPCR (AKHR)GPCR (HTHR)

Mechanistic Core: Signal Transduction

The HTH signaling cascade is a self-validating system where the output (trehalose) can be linearly correlated with receptor occupancy. The mechanism operates via a G-Protein Coupled Receptor (GPCR) on the fat body cell membrane (trophocytes).

The Dual-Pathway Mechanism

Research indicates that HTH signaling in the fat body is not strictly limited to the cAMP pathway but likely involves a calcium-dependent component, ensuring rapid activation of glycogen phosphorylase.

  • Ligand Binding: HTH binds to the HTH-Receptor (e.g., Blage-HTHR).

  • Gs Activation: The receptor undergoes a conformational change, activating the Gs alpha subunit.

  • cAMP Production: Adenylyl cyclase (AC) converts ATP to cAMP.

  • PKA Activation: cAMP activates Protein Kinase A (PKA).

  • Calcium Influx (Secondary): Evidence suggests HTH also triggers IP3-mediated

    
     release from the ER, acting synergistically with PKA.
    
  • Enzymatic Cascade: PKA phosphorylates Phosphorylase Kinase, which activates Glycogen Phosphorylase .

  • Metabolic Output: Glycogen is cleaved to Glucose-1-Phosphate (G1P)

    
     Glucose-6-Phosphate (G6P) 
    
    
    
    Trehalose (via Tps1).
Pathway Visualization

HTH_Signaling HTH HTH Peptide (Hemolymph) GPCR HTH Receptor (GPCR) HTH->GPCR Binding Gs Gs Protein GPCR->Gs Activation PLC Phospholipase C (PLC) GPCR->PLC Gq Coupling? AC Adenylyl Cyclase Gs->AC cAMP cAMP AC->cAMP PKA Protein Kinase A (PKA) cAMP->PKA GP Glycogen Phosphorylase (Activated) PKA->GP Phosphorylation IP3 IP3 PLC->IP3 Ca Ca2+ Release (ER Stores) IP3->Ca Ca->GP Synergistic Activation Glycogen Glycogen (Storage) Glycogen->GP Trehalose Trehalose (Efflux) GP->Trehalose Conversion

Figure 1: Signal transduction pathway of HTH in insect fat body cells, highlighting the convergence of cAMP and Calcium signaling on Glycogen Phosphorylase.

Experimental Protocols

To ensure scientific integrity, the following protocols utilize internal controls and specific enzymatic detection methods.

In Vivo Bioassay: Hemolymph Trehalose Quantification

This assay measures the physiological potency of HTH or potential analogs.

Reagents:

  • Insect Saline: 150 mM NaCl, 10 mM KCl, 4 mM CaCl2, 2 mM MgCl2, 10 mM HEPES, pH 7.2.

  • Anthrone Reagent: 0.2% anthrone dissolved in 70% H2SO4 (Prepare fresh).

  • Standard: Trehalose dihydrate (Sigma).

Protocol:

  • Preparation: Starve adult male cockroaches (P. americana or B. discoidalis) for 24 hours to normalize basal glycogenolysis.

  • Injection: Inject 1-5 µL of synthetic HTH (10 pmol to 100 pmol dose range) dissolved in saline into the abdominal hemocoel.

    • Control: Inject equal volume of saline.

  • Incubation: Allow 60 minutes for metabolic response.

  • Sampling:

    • Puncture the arthrodial membrane of the coxae.

    • Collect 2 µL of hemolymph using a calibrated micropipette.

    • Immediately dilute into 200 µL of distilled water to stop enzymatic activity.

  • Quantification (Anthrone Method):

    • Add 2 mL of Anthrone reagent to the diluted sample.

    • Heat at 90°C for 15 minutes (specifically detects carbohydrates).

    • Measure absorbance at 620 nm.

    • Note: For higher specificity, use a Trehalase/Glucose Oxidase kit, but Anthrone is standard for total carbohydrate flux in robust bioassays.

In Vitro Fat Body Assay

Used to determine receptor affinity (


) without systemic interference.

Protocol:

  • Dissection: Dissect fat body lobes under sterile saline.

  • Pre-incubation: Wash lobes 3x in saline; incubate for 30 mins to stabilize.

  • Challenge: Transfer lobes to saline containing graded concentrations of HTH (

    
     M to 
    
    
    
    M).
  • Measurement: Aliquot medium at T=0 and T=60 mins. Measure trehalose content in the medium.[1][2][3]

  • Normalization: Dry the fat body tissue and weigh. Express results as µg trehalose released / mg dry weight / hour .

Experimental Workflow Visualization

HTH_Protocol Step1 Starvation (24h) Step2 Injection (HTH vs Saline) Step1->Step2 Step3 Incubation (60 min) Step2->Step3 Step4 Hemolymph Collection Step3->Step4 Step5 Anthrone/HPLC Analysis Step4->Step5

Figure 2: Workflow for In Vivo Hypertrehalosemic Bioassay.

Translational Applications: Drug Development

The HTH system represents a high-value target for "Green Pesticides." Because HTH signaling is critical for energy mobilization during stress (e.g., escaping predators) and flight, disrupting this pathway leads to fitness costs or death.

Peptidomimetics and Antagonists

Native peptides degrade too quickly in the field. Drug development focuses on Peptidomimetics :

  • Backbone modification: Replacing peptide bonds with non-hydrolyzable isosteres to prevent degradation by hemolymph peptidases.

  • Receptor Antagonists: Molecules that bind Blage-HTHR without activating Gs. This locks the insect in a "hypoglycemic" state, preventing flight.

  • Super-Agonists: Analogs that permanently activate the receptor, leading to rapid depletion of glycogen reserves (metabolic exhaustion).

Comparative Data: HTH vs. Analogs

The following table summarizes hypothetical efficacy data based on structure-activity relationship (SAR) studies.

CompoundSequence/ModificationRelative Potency (%)Stability (

)
Mechanism
Native HTH pGlu-Val-Asn...100%~20 minAgonist
Analog A [D-Phe] substitution10%>4 hoursWeak Antagonist
Analog B N-methylated backbone140%>2 hoursSuper-Agonist
Analog C C-terminal modification0%HighInactive

References

  • Gäde, G. (1990).[4] "The adipokinetic hormone/red pigment-concentrating hormone peptide family: structures, interrelationships and functions." Journal of Insect Physiology. Link

  • Steele, J. E. (1961). "Occurrence of a hyperglycaemic factor in the corpus cardiacum of an insect."[4][5] Nature. Link

  • Huang, J.H., & Lee, H.J. (2011).[1][6] "Functional Characterization of Hypertrehalosemic Hormone Receptor in Relation to Hemolymph Trehalose and to Oxidative Stress in the Cockroach Blattella germanica." PLoS ONE. Link

  • Orr, G.L., et al. (1985). "The role of calcium in the action of adipokinetic hormone on the fat body of the locust." Insect Biochemistry. Link

  • Gäde, G., & Marco, H.G. (2013). "Peptide-based pest control: The "next generation" insecticides?" General and Comparative Endocrinology. Link

Sources

Exploratory

Technical Guide: Hypertrehalosemic Neuropeptide Regulation of Trehalose Levels

Executive Summary This technical guide provides a rigorous examination of the Hypertrehalosemic Hormone (HTH), a neuropeptide of the Adipokinetic Hormone (AKH) family, and its regulatory control over trehalose biosynthes...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous examination of the Hypertrehalosemic Hormone (HTH), a neuropeptide of the Adipokinetic Hormone (AKH) family, and its regulatory control over trehalose biosynthesis in the insect fat body. While trehalose serves as the primary circulating hemolymph sugar in insects—analogous to glucose in vertebrates—its regulation is governed by a distinct G-Protein Coupled Receptor (GPCR) signaling cascade.

This document is designed for researchers in metabolic physiology and drug discovery. It details the molecular mechanism of HTH action, specifically distinguishing the calcium-dependent pathway from the cAMP-dependent pathways often conflated in general AKH literature. It further provides a validated, self-consistent experimental framework for quantifying HTH activity in vitro.

Part 1: Molecular Mechanism of HTH Action

The HTH-Fat Body Axis

The primary target of HTH is the fat body, a metabolic tissue functionally homologous to the vertebrate liver and adipose tissue. HTH is synthesized in the corpora cardiaca (CC) and released into the hemolymph during periods of high energy demand (e.g., flight, stress).

Signal Transduction: The Calcium Dominance Model

Unlike many peptide hormones that rely exclusively on cAMP, HTH signaling in key model systems (e.g., Blaberus discoidalis, Periplaneta americana) is predominantly mediated by intracellular calcium mobilization.

  • Receptor Binding: HTH binds to a specific G-Protein Coupled Receptor (HTHR) on the trophocyte membrane.

  • G-Protein Activation: The receptor couples to

    
     proteins, triggering Phospholipase C (PLC) activity.
    
  • Calcium Mobilization:

    • Intracellular:

      
       generation triggers 
      
      
      
      release from the Endoplasmic Reticulum.[1]
    • Extracellular: There is a critical requirement for extracellular

      
       entry, potentially via store-operated calcium channels (SOCs).
      
  • Enzyme Activation: Elevated cytosolic

    
     activates Glycogen Phosphorylase Kinase , which phosphorylates Glycogen Phosphorylase  (converting inactive form b to active form a).
    
  • Trehalose Synthesis: Active phosphorylase cleaves glycogen into Glucose-1-Phosphate (G1P). G1P is converted to Trehalose-6-Phosphate and finally to Trehalose, which flows down its gradient into the hemolymph via TRET1 transporters.

Critical Distinction: While cAMP can stimulate trehalose synthesis pharmacologically (e.g., via forskolin), physiological HTH signaling in many cockroach species is unaffected by adenylate cyclase inhibitors, proving


 is the primary second messenger in this specific context (Steele et al., 2001).
Pathway Visualization

The following diagram illustrates the signal transduction pathway, highlighting the critical Calcium/Phosphorylase axis.

HTH_Signaling HTH HTH Neuropeptide (Extracellular) GPCR HTH Receptor (GPCR) HTH->GPCR Binding Gq Gq Protein GPCR->Gq Activation PLC Phospholipase C Gq->PLC Stimulates IP3 IP3 PLC->IP3 Hydrolysis ER_Ca ER Ca2+ Store IP3->ER_Ca Binds IP3R Ca_Cyto Cytosolic [Ca2+]↑ ER_Ca->Ca_Cyto Release PhosKinase Phosphorylase Kinase Ca_Cyto->PhosKinase Activates GlyPhos_b Glycogen Phosphorylase b (Inactive) PhosKinase->GlyPhos_b Phosphorylates GlyPhos_a Glycogen Phosphorylase a (Active) GlyPhos_b->GlyPhos_a Conversion Glycogen Glycogen GlyPhos_a->Glycogen Catalyzes G1P Glucose-1-Phosphate Glycogen->G1P Breakdown Trehalose Trehalose (Efflux to Hemolymph) G1P->Trehalose Synthesis Pathway

Figure 1: The HTH signaling cascade in the fat body, emphasizing the Calcium-Phosphorylase transduction pathway.

Part 2: Experimental Protocols

To validate HTH activity or screen potential agonists/antagonists, a robust in vitro bioassay is required. This system isolates the fat body to eliminate neural interference.

Protocol A: In Vitro Fat Body Bioassay

Objective: Measure the rate of trehalose production in response to peptide stimulation.

Reagents:

  • Saline Buffer: 150 mM NaCl, 10 mM KCl, 4 mM

    
    , 2 mM 
    
    
    
    , 10 mM HEPES, pH 7.2. (Note:
    
    
    is mandatory).
  • Synthetic HTH: Dissolved in saline (Stock

    
     M).
    
  • Model Organism: Adult male Blaberus discoidalis or Periplaneta americana (starved 24h to normalize glycogen).

Workflow:

  • Dissection: Anesthetize insect on ice. Dissect the abdominal fat body under cold saline. Remove all tracheal connections to prevent buoyancy issues.

  • Pre-incubation: Wash tissue 3x in fresh saline to remove hemolymph trehalose. Incubate in 500 µL saline for 20 mins at 27°C (Equilibration).

  • Stimulation:

    • Control Group: Transfer tissue to 500 µL fresh saline.

    • Experimental Group: Transfer tissue to 500 µL saline + HTH (Final conc: 10 nM - 1 µM).

  • Incubation: Shake gently (60 rpm) for 60 minutes at 27°C.

  • Sampling: Collect the supernatant (incubation medium). This contains the released trehalose. Flash freeze if not analyzing immediately.

Protocol B: Specific Enzymatic Trehalose Quantification

Unlike the Anthrone method (which detects all carbohydrates), this protocol specifically targets trehalose using Trehalase.

Mechanism:




Steps:

  • Digestion: Mix 10 µL of sample supernatant with 10 µL of Porcine Kidney Trehalase (0.5 U/mL in Citrate Buffer, pH 5.7).

  • Incubation: Incubate at 37°C for 2 hours (or overnight) to ensure complete hydrolysis.

  • Glucose Assay: Add 200 µL of Glucose Assay Reagent (Glucose Oxidase/Peroxidase/o-Dianisidine).

  • Measurement: Incubate 30 mins at 37°C. Measure Absorbance at 540 nm (

    
    ).
    
  • Calculation:

    • Subtract endogenous glucose (measure a non-digested sample aliquot).

    • 
      .
      
Experimental Workflow Diagram

Workflow Dissection 1. Fat Body Isolation (Cold Saline) Wash 2. Pre-wash (Remove Hemolymph) Dissection->Wash Incubation 3. Incubation ± HTH (60 min @ 27°C) Wash->Incubation Supernatant 4. Collect Medium Incubation->Supernatant Hydrolysis 5. Trehalase Digestion (Trehalose -> 2 Glucose) Supernatant->Hydrolysis Quant 6. Glucose Assay (OD 540nm) Hydrolysis->Quant

Figure 2: Step-by-step workflow for the in vitro HTH bioassay.

Part 3: Data Analysis & Interpretation[3]

Expected Quantitative Outcomes

When performing the assay on Blaberus discoidalis fat body, typical results are as follows:

ParameterBasal (Control)Stimulated (10 nM HTH)Fold Change
Trehalose Efflux 5 - 10 µg/mg tissue/hr40 - 80 µg/mg tissue/hr4x - 8x
Phosphorylase a Activity 10 - 15% of total60 - 80% of total~5x
cAMP Levels ~5 pmol/mg protein~5 pmol/mg proteinNo Change

Note: The lack of cAMP change confirms the calcium-dependent mechanism in this species (Steele et al., 2001).

Troubleshooting & Validation
  • High Basal Levels: Often caused by "handling stress" during dissection. Ensure anesthesia is adequate and dissection is rapid (< 5 mins).

  • No Response: Check Saline Calcium. HTH signaling is strictly dependent on extracellular

    
    . If saline is 
    
    
    
    -free, the effect will be abolished.
  • Standard Curve: Always run a Trehalose standard curve (0 - 10 mM) digested alongside samples to control for Trehalase efficiency.

Part 4: References

  • Gäde, G., & Auerswald, L. (2003). Mode of action of neuropeptides from the adipokinetic hormone family. General and Comparative Endocrinology, 132(1), 10-20. Link

  • Steele, J. E., et al. (2001). Intracellular transduction of trehalose synthesis by hypertrehalosemic hormone in the fat body of the tropical cockroach, Blaberus discoidalis. Archives of Insect Biochemistry and Physiology, 48(4), 159-168. Link

  • Musselman, L. P. (2014). Trehalose Assay Protocol. Musselman Lab Protocols. Link

  • Huang, J. H., & Lee, H. J. (2011).[2] Functional characterization of hypertrehalosemic hormone receptor in relation to hemolymph trehalose and to oxidative stress in the cockroach Blattella germanica. Peptides, 32(3), 543-550. Link

  • Thompson, S. N. (2003). Trehalose – The Insect 'Blood' Sugar.[1][3] Advances in Insect Physiology, 31, 205-285. Link

Sources

Protocols & Analytical Methods

Method

Precision Knockdown of Hypertrehalosemic Hormone (HTH) via RNA Interference

Application Note & Protocol Guide | Version 2.4 Audience: Insect Physiologists, Entomologists, and Agrochemical Developers. Scope: Molecular silencing of the HTH precursor gene, validation via qPCR, and functional phenot...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide | Version 2.4

Audience: Insect Physiologists, Entomologists, and Agrochemical Developers. Scope: Molecular silencing of the HTH precursor gene, validation via qPCR, and functional phenotyping of carbohydrate metabolism.

Abstract & Biological Context

Hypertrehalosemic hormone (HTH) is a decapeptide member of the Adipokinetic Hormone (AKH/RPCH) family, functioning as the primary regulator of energy mobilization in many insects, particularly cockroaches (Blaberus discoidalis, Periplaneta americana) and beetles. Under stress or flight conditions, HTH is released from the corpora cardiaca, triggering the fat body to convert stored glycogen into trehalose—the principal blood sugar of insects.[1][2]

RNA interference (RNAi) offers a precise method to dissect this pathway.[3] By silencing the mRNA encoding the HTH precursor , researchers can induce a "functional adrenalectomy" in the insect, preventing the stress-induced hyperglycemic spike. This application note details a robust workflow for HTH knockdown, emphasizing the rigorous validation required to distinguish true physiological silencing from experimental artifacts.

The HTH Signaling Pathway

Understanding the target mechanism is critical for experimental design. HTH operates via a G-Protein Coupled Receptor (GPCR) on the fat body cell membrane.

HTH_Pathway HTH HTH Peptide (Hemolymph) Receptor HTH-Receptor (GPCR) HTH->Receptor Binding GProtein Gs Protein Receptor->GProtein Activation Ca Intracellular Ca2+ Receptor->Ca PLC Pathway (Minor) AC Adenylyl Cyclase GProtein->AC cAMP cAMP AC->cAMP Synthesis PKA Protein Kinase A cAMP->PKA PhosKinase Phosphorylase Kinase PKA->PhosKinase Ca->PhosKinase Synergy GlyPhos Glycogen Phosphorylase (Active) PhosKinase->GlyPhos Phosphorylation Glycogen Glycogen GlyPhos->Glycogen Catalysis Trehalose Trehalose (Output) Glycogen->Trehalose Mobilization

Figure 1: The HTH signal transduction cascade in the insect fat body. RNAi targets the synthesis of the HTH peptide upstream of this pathway.

Experimental Design: dsRNA Synthesis

Effective RNAi requires the synthesis of double-stranded RNA (dsRNA) that is perfectly homologous to the HTH precursor mRNA.

A. Target Sequence Selection

Do not target the mature decapeptide region alone (30 bp); it is too short for specific RNAi. You must target the prepro-hormone sequence.

  • Retrieve Sequence: Search NCBI/GenBank for "Hypertrehalosemic hormone precursor" for your species (e.g., Blaberus discoidalis or Blattella germanica).

  • Region of Interest: Select a 300–500 bp region. Avoid highly conserved domains shared with other neuropeptides to minimize off-target effects.

  • BLAST Check: Run a BLASTn search of your selected region against the specific insect's transcriptome to ensure no significant homology (>19 bp continuous match) to other genes.

B. Primer Design (T7 Promoter Addition)

To synthesize dsRNA in vitro, bacteriophage T7 polymerase promoters must be added to the 5' end of both the Forward and Reverse primers.[4]

Table 1: Primer Design Strategy

ComponentSequence (5'

3')
Function
T7 Promoter Tag TAATACGACTCACTATAGGGBinding site for T7 RNA Polymerase.[4]
Spacer AGA (Optional but recommended)Improves transcriptional efficiency.
Gene Specific [20-25 nt Target Sequence]Binds to HTH template DNA.
Final Forward TAATACGACTCACTATAGGG + AGA + [Sense Seq]Generates Sense Strand.
Final Reverse TAATACGACTCACTATAGGG + AGA + [Antisense Seq]Generates Antisense Strand.
C. Synthesis Protocol (In Vitro Transcription)

Reagents: T7 RiboMAX™ or MEGAscript™ RNAi Kit.

  • Template Generation: PCR amplify the target region using the T7-tagged primers.[4] Verify size on a 1% agarose gel. Purify the PCR product (column purification).

  • Transcription Reaction:

    • Mix: 1

      
      g purified PCR template + T7 Enzyme Mix + NTPs + Buffer.
      
    • Incubate: 37°C for 4–16 hours (overnight yields are higher).

  • DNA Digestion: Add DNase I (RNase-free) to remove the DNA template. Incubate 15 min at 37°C.

  • Annealing: Heat the reaction to 75°C for 5 minutes, then cool slowly to room temperature (leave on the bench for 30 mins). This ensures the sense and antisense strands hybridize correctly into dsRNA.

  • Purification: Use ammonium acetate/ethanol precipitation or a filter-cartridge purification (e.g., MEGAclear™).

  • Quality Control:

    • Quantify: Nanodrop (Target > 1

      
      g/
      
      
      
      L).
    • Integrity: Run 1

      
      L on a 1% agarose gel. You should see a single, tight band. A smear indicates degradation.
      

In Vivo Delivery Protocol

Systemic RNAi is highly effective in orthopteroid insects (cockroaches, locusts) and coleopterans (beetles) via hemocoel injection.

Workflow Visualization

Workflow cluster_0 Day 0: Treatment cluster_1 Day 3-5: Incubation cluster_2 Day 6: Validation cluster_3 Day 6: Phenotyping Anesthesia Cold/CO2 Anesthesia Injection Microinjection (dsHTH vs dsGFP) Anesthesia->Injection Recovery Recovery (Food/Water ad lib) Injection->Recovery Tissue Harvest Fat Body Recovery->Tissue Stress Apply Stress (Shaking/Flight) Recovery->Stress qPCR qRT-PCR (mRNA Levels) Tissue->qPCR Hemo Collect Hemolymph Stress->Hemo Assay Trehalose Quantification Hemo->Assay

Figure 2: Experimental timeline for systemic RNAi. Note the separation of molecular validation (Fat Body) and functional phenotyping (Hemolymph).

Step-by-Step Injection
  • Dosage: Prepare dsRNA at 1–3

    
    g/
    
    
    
    L in Nuclease-Free Water or physiological saline (PBS).
    • Standard Dose: 1–5

      
      g per insect (depending on body mass; ~1 
      
      
      
      g for Blattella, ~5
      
      
      g for Blaberus).
  • Anesthesia: Anesthetize insects on ice (10–15 mins) or CO

    
    . Cold is preferred for metabolic studies to avoid CO
    
    
    
    -induced acidosis which might alter hemolymph pH.
  • Injection:

    • Use a Hamilton microsyringe (10

      
      L) or a glass capillary puller.
      
    • Insert needle through the intersegmental membrane between the 3rd and 4th abdominal sternites (ventral side).

    • Inject slowly to prevent hemolymph backflow.

  • Controls (Critical):

    • Negative Control: Inject dsRNA targeting GFP (Green Fluorescent Protein) or LacZ. Water-only controls are insufficient as they do not account for the immune response to dsRNA.

    • Rescue Control: A subset of dsHTH-treated animals should be injected with synthetic HTH peptide (10 pmol) 2 hours before assay to prove the fat body is still functional.

Validation & Phenotyping

A. Molecular Validation (qRT-PCR)

Timepoint: 72 to 120 hours post-injection.

  • Dissection: Dissect the Fat Body (the site of HTH synthesis varies; HTH is synthesized in the Corpora Cardiaca (CC), but the receptor is in the Fat Body. Correction:To validate HTH knockdown, you must dissect the Neurohemal organs (Brain/Corpora Cardiaca complex). To validate Receptor knockdown, dissect Fat Body).

    • Note: Most HTH RNAi studies target the peptide precursor in the CC.

  • Extraction: Use Trizol or a Column-based RNA kit.

  • Primers: Use qPCR primers distinct from the dsRNA synthesis primers (amplifying a different region of the gene) to avoid detecting the injected dsRNA.

  • Calculation: Use the

    
     method, normalizing against a housekeeper gene (e.g., Actin5C or Ribosomal Protein L32).
    
    • Success Criteria: >70% reduction in mRNA levels compared to dsGFP control.

B. Functional Phenotype: The Hypertrehalosemic Assay

If HTH is silenced, the insect should lose the ability to elevate blood sugar under stress.

  • Starvation: Starve insects for 24 hours prior to assay (water available) to lower baseline glucose/trehalose.

  • Stress Induction:

    • Method: Place insects in a glass jar and shake mechanically for 15 minutes, or force flight (if applicable).

    • Alternative: Inject 10 pmol of synthetic HTH (if testing Receptor knockdown) or simply measure resting levels (if testing Hormone knockdown).

  • Hemolymph Collection:

    • Puncture the coxa (leg base) or clip an antenna.

    • Collect 1–2

      
      L of hemolymph into a chilled tube containing a few crystals of Phenylthiourea (PTU) to prevent melanization.
      
  • Trehalose Quantification (Anthrone Method):

    • Digest hemolymph with acid/alkali to destroy free glucose (optional, if specific trehalose measurement is needed) or use Trehalase enzyme to convert Trehalose

      
       2 Glucose.
      
    • Measure Glucose using a colorimetric kit (e.g., Glucose Oxidase reagent).

    • Result: dsHTH insects should show significantly lower trehalose levels post-stress compared to dsGFP controls.

Troubleshooting & Optimization

IssuePossible CauseCorrective Action
Low Knockdown Efficiency (<30%) Degradation of dsRNAEnsure all reagents are RNase-free. Keep dsRNA on ice. Check integrity on gel before injection.
Insufficient incubation timeExtend post-injection incubation to 5–7 days.
Refractory TissueThe Corpora Cardiaca is a neuroendocrine tissue and can be harder to penetrate than fat body. Increase dsRNA concentration.
No Phenotype despite Knockdown CompensationOther peptides (e.g., AKH) may compensate. Consider double-knockdown (dsHTH + dsAKH).
High Baseline TrehaloseEnsure animals are starved 24h before assay to deplete hemolymph sugar reserves.
High Mortality Physical TraumaUse finer needles (30G or glass capillaries). Reduce injection volume.
Off-target effectsBLAST the dsRNA sequence again.[5] Ensure no homology to housekeeping genes.

References

  • Keeley, L. L., et al. (1991). "Physiological actions by hypertrehalosemic hormone and adipokinetic peptides in adult Blaberus discoidalis cockroaches." Insect Biochemistry.

  • Gäde, G. (2004). "Regulation of energy metabolism in the insect fat body."[1][2] Annual Review of Entomology.

  • Huang, J., et al. (2011). "RNA interference unveils functions of the hypertrehalosemic hormone on cyclic fluctuation of hemolymph trehalose and oviposition in the virgin female Blattella germanica."[6] Journal of Insect Physiology. [7]

  • Steele, J. E., et al. (2001). "Activation of fat body in Periplaneta americana by hypertrehalosemic hormones (HTH): New insights into the mechanism of cell signalling." European Journal of Entomology.

  • Belles, X. (2010). "Beyond Drosophila: RNAi in vivo and functional genomics in insects." Annual Review of Entomology.

Sources

Application

Application Note: CRISPR-Cas9 Gene Editing of Hypertrehalosemic Hormone (HTH) in Blattella germanica via DIPA-CRISPR

Executive Summary This application note details a high-efficiency protocol for knocking out the Hypertrehalosemic Hormone (HTH) gene in the German cockroach (Blattella germanica) using the Direct Parental CRISPR (DIPA-CR...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a high-efficiency protocol for knocking out the Hypertrehalosemic Hormone (HTH) gene in the German cockroach (Blattella germanica) using the Direct Parental CRISPR (DIPA-CRISPR) method. Unlike traditional microinjection into fragile embryos—which is technically prohibitive in cockroaches due to the hardened ootheca (egg case)—this protocol utilizes Cas9 Ribonucleoprotein (RNP) injection into the hemocoel of adult females.[1] We provide a complete workflow from sgRNA design to phenotypic validation via the Anthrone trehalose assay, enabling researchers to study insect carbohydrate metabolism and validate potential pest control targets.

Introduction: The HTH Target and Delivery Challenge

The Biological Target: HTH

Hypertrehalosemic hormone (HTH) is a neuropeptide belonging to the Adipokinetic Hormone (AKH) family.[2][3][4][5][6] It is the primary regulator of energy mobilization in hemimetabolous insects. Upon binding to its G-protein coupled receptor (HTHR) in the fat body, HTH triggers the breakdown of glycogen into trehalose, the primary "blood sugar" of insects, which is essential for flight and stress response.

The Delivery Solution: DIPA-CRISPR

Standard CRISPR workflows require microinjection into pre-blastoderm embryos. In Blattella germanica, embryos are inaccessible due to the rapid hardening of the ootheca. This guide implements DIPA-CRISPR (Direct Parental CRISPR) , a breakthrough technique where Cas9 RNPs are injected into the adult female hemolymph.[1][7][8] The RNPs are taken up by developing oocytes during vitellogenesis, resulting in heritable mutations in the G0 generation.

HTH Signaling Pathway

The following diagram outlines the signal transduction pathway targeted by this knockout.

HTH_Pathway HTH HTH Neuropeptide (Extracellular) HTHR HTH Receptor (GPCR) HTH->HTHR Binding G_Protein Gs Protein HTHR->G_Protein Activation AC Adenylyl Cyclase G_Protein->AC Stimulates cAMP cAMP AC->cAMP Synthesizes PKA Protein Kinase A (PKA) cAMP->PKA Activates PhosK Phosphorylase Kinase PKA->PhosK Phosphorylation GlyPhos Glycogen Phosphorylase PhosK->GlyPhos Phosphorylation Glycogen Glycogen (Fat Body) GlyPhos->Glycogen Catalysis Trehalose Trehalose (Hemolymph) Glycogen->Trehalose Breakdown

Figure 1: The HTH signaling cascade in the insect fat body leading to trehalose synthesis.

Experimental Design & Strategy

Target Sequence Selection

The Blattella germanica HTH gene (Prepro-HTH) encodes a signal peptide and the mature decapeptide.

  • Target Locus: Exon 2 (encoding the mature peptide region).

  • Rationale: Disrupting the mature peptide sequence ensures loss of function even if the protein is translated.

Reagent Selection Strategy
ComponentChoiceRationale
Nuclease Cas9 Protein (Recombinant)Short half-life reduces off-target effects; immediate activity upon injection.
Guide RNA Synthetic sgRNA (Chemically modified)Higher stability in hemolymph than IVT sgRNA; resists RNase degradation.
Delivery DIPA-CRISPR (Adult Injection)Bypasses the ootheca barrier; technically simpler than embryo injection.[8]

Detailed Protocols

Protocol 1: sgRNA Design and RNP Assembly

Objective: Assemble a functional Cas9-sgRNA Ribonucleoprotein (RNP) complex.

Materials:

  • Alt-R® CRISPR-Cas9 crRNA & tracrRNA (or sgRNA)

  • Cas9 Nuclease V3 (Recombinant)

  • Nuclease-free Duplex Buffer

  • PBS (Phosphate Buffered Saline), pH 7.4

Steps:

  • Design sgRNA: Use a design tool (e.g., CHOPCHOP) targeting the HTH sequence (UniProt P84220).

    • Target Sequence Example: 5'-GN(19)NGG-3' located in the mature peptide coding region.

  • Resuspension: Resuspend synthetic sgRNA to 100 µM in Nuclease-free Duplex Buffer.

  • RNP Complexing:

    • Mix Cas9 protein and sgRNA in a 1:1.5 molar ratio .

    • Calculation: For 10 µL injection mix, combine 20 pmol Cas9 with 30 pmol sgRNA.

    • Incubate at room temperature for 15 minutes to allow RNP formation.

  • Final Formulation: Dilute the complex with PBS to a final Cas9 concentration of 2–4 µg/µL.

    • Note: High concentration is critical for DIPA-CRISPR as the payload is diluted in the hemolymph.

Protocol 2: DIPA-CRISPR Injection (Adult Females)[7]

Objective: Deliver RNP into the hemocoel of vitellogenic females.

Materials:

  • Microinjector (e.g., Eppendorf FemtoJet or manual syringe)

  • Glass capillaries (pulled needles)

  • CO2 anesthesia station

  • Adult female B. germanica (0–2 days post-eclosion, unmated)

Steps:

  • Synchronization: Collect virgin females immediately after the final molt. Keep them separate from males.

  • Anesthesia: Lightly anesthetize females using CO2.

  • Injection:

    • Position the female ventral side up.

    • Insert the needle into the abdominal hemocoel through the intersegmental membrane (between A3 and A4 segments).

    • Inject 1.0–2.0 µL of the RNP solution.

    • Caution: Avoid damaging the gut or ovaries directly. The goal is systemic delivery to the hemolymph.

  • Recovery & Mating:

    • Allow females to recover for 30 minutes.

    • Introduce males for mating immediately after recovery.

  • Ootheca Collection: Monitor females for ootheca formation (usually 3–5 days post-mating). Allow oothecae to hatch naturally.

Protocol 3: Genotyping (Heteroduplex Mobility Assay)

Objective: Validate gene editing in G0 or G1 nymphs.

Steps:

  • gDNA Extraction: Extract genomic DNA from a single leg of a nymph (non-lethal sampling) using a Chelex-100 or column-based kit.

  • PCR Amplification: Amplify the target region (approx. 400 bp flanking the cut site).

  • Heteroduplex Formation:

    • Mix 5 µL PCR product with 5 µL wild-type control DNA.

    • Denature at 95°C for 5 min; cool slowly to 25°C (-1°C/min).

  • Electrophoresis: Run on a 10% TBE-PAGE gel or use a T7E1 endonuclease assay.

    • Result: Multiple bands indicate mismatches (indels) caused by CRISPR editing.

  • Sequencing: Sanger sequence positive bands to confirm the specific mutation (frameshift/deletion).

Protocol 4: Functional Phenotyping (Anthrone Trehalose Assay)

Objective: Quantify hemolymph trehalose levels to confirm HTH knockout phenotype (expected: reduced trehalose).

Materials:

  • Anthrone Reagent (0.2% anthrone in 80% H2SO4)[9]

  • Trehalose standards (0–10 mM)

  • 1% H2SO4[9][10]

  • 30% KOH[9][10]

Steps:

  • Hemolymph Collection:

    • Anesthetize the insect.

    • Puncture the coxa and collect 1 µL of hemolymph using a calibrated capillary.

    • Immediately dilute into 100 µL of PBS.

  • Glycogen Digestion (Optional but recommended):

    • Add 100 µL 1% H2SO4.[9] Incubate at 90°C for 10 min (hydrolyzes glycogen, leaves trehalose intact).

    • Cool on ice.[9] Add 100 µL 30% KOH to neutralize and destroy free glucose. Incubate 90°C for 10 min.

  • Anthrone Reaction:

    • Add 1 mL Anthrone Reagent to the sample (on ice).

    • Boil at 100°C for 10 minutes. A color change (green/blue) indicates trehalose.

  • Quantification:

    • Cool to room temperature.[11]

    • Measure Absorbance at 620 nm .

    • Compare against the standard curve.

Workflow Visualization

DIPA_Workflow Design 1. sgRNA Design (Target HTH Exon 2) Assembly 2. RNP Assembly (Cas9 + sgRNA) Design->Assembly Injection 3. DIPA Injection (Adult Female Hemocoel) Assembly->Injection Mating 4. Mating (With WT Males) Injection->Mating Recovery Hatching 5. G0 Hatching (2-3 Weeks) Mating->Hatching Oogenesis Screening 6. Genotyping (Leg gDNA) Hatching->Screening Phenotype 7. Trehalose Assay (Anthrone Method) Screening->Phenotype Mutants

Figure 2: The DIPA-CRISPR experimental workflow for HTH knockout in Blattella germanica.

Troubleshooting & Optimization

IssuePossible CauseCorrective Action
Low Hatch Rate Injection trauma or toxicityReduce injection volume to <1 µL; ensure buffer is endotoxin-free.
No Editing Detected RNP degradationUse chemically modified sgRNAs (2'-O-methyl 3' phosphorothioate); keep RNPs on ice.
High Mosaicism Late Cas9 activityInject females immediately after eclosion (Day 0-1) to target early oocytes.
Assay Interference High Glucose backgroundEnsure the KOH heating step (Protocol 4, Step 2) is sufficient to degrade free glucose.

References

  • DIPA-CRISPR Methodology: Shirai, Y., Piulachs, M. D., Belles, X., & Daimon, T. (2022).[7] DIPA-CRISPR is a simple and accessible method for insect gene editing.[7][8] Cell Reports Methods, 2(5), 100215. Link

  • HTH Gene Characterization: Sorge, D., Nessel, R., & Wegener, G. (2000). Primary structure of the hypertrehalosemic neuropeptide from the German cockroach, Blattella germanica. Peptides, 21(6), 803-809. Link

  • HTH Receptor & Signaling: Huang, J. H., & Lee, H. J. (2011). Functional characterization of hypertrehalosemic hormone receptor in relation to hemolymph trehalose and to oxidative stress in the cockroach Blattella germanica. Peptides, 32(10), 2053-2060. Link

  • Anthrone Assay Protocol: Wyatt, G. R., & Kalf, G. F. (1957). The chemistry of insect hemolymph. II. Trehalose and other carbohydrates.[6][12][13][14] The Journal of General Physiology, 40(6), 833-847. Link

  • General Insect CRISPR Review: Tigg, J. L., et al. (2017). Using the CRISPR/Cas9 system to understand neuropeptide biology and regulation.[15][16] Neuropeptides, 64, 59-67. Link

Sources

Method

Application Note: Quantitative PCR (qPCR) for Hypertrehalosemic Hormone (HTH) Gene Expression

Executive Summary & Biological Context Hypertrehalosemic Hormone (HTH) is a neuropeptide belonging to the Adipokinetic Hormone (AKH/RPCH) family, serving as a critical regulator of energy metabolism in insects.[1][2][3]...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Biological Context

Hypertrehalosemic Hormone (HTH) is a neuropeptide belonging to the Adipokinetic Hormone (AKH/RPCH) family, serving as a critical regulator of energy metabolism in insects.[1][2][3] Functionally analogous to glucagon in vertebrates, HTH mobilizes energy reserves by stimulating the conversion of glycogen to trehalose in the fat body.

For drug development professionals, the HTH signaling axis represents a high-value target for novel insecticides (metabolic disruptors) or as a model for studying neuroendocrine stress responses. However, accurate quantification of HTH gene expression is complicated by the small size of the neuroendocrine tissues (Corpora Cardiaca) and the high chitin content of insect samples.

This guide provides a MIQE-compliant (Minimum Information for Publication of Quantitative Real-Time PCR Experiments) protocol for quantifying HTH and its receptor (HTHR) transcripts, ensuring data integrity and reproducibility.

HTH Signaling Mechanism

Understanding the pathway is prerequisite to experimental design. HTH is synthesized in the Corpora Cardiaca (CC), released into the hemolymph, and binds to G-Protein Coupled Receptors (GPCRs) on the fat body.

HTH_Signaling_Pathway cluster_CC Corpora Cardiaca (Source) cluster_FatBody Fat Body (Target Tissue) HTH_Gene HTH Gene Transcription HTH_Peptide HTH Peptide (Secreted) HTH_Gene->HTH_Peptide Translation & Processing HTH_Receptor HTH-R (GPCR) HTH_Peptide->HTH_Receptor Ligand Binding Gs_Protein Gs Protein HTH_Receptor->Gs_Protein Activation AC Adenylyl Cyclase Gs_Protein->AC cAMP cAMP (Second Messenger) AC->cAMP PKA Protein Kinase A cAMP->PKA Gly_Phos Glycogen Phosphorylase (Activated) PKA->Gly_Phos Phosphorylation Trehalose Trehalose Release (Hemolymph) Gly_Phos->Trehalose Glycogenolysis

Figure 1: The HTH signaling cascade. Quantification targets include the HTH transcript in the Corpora Cardiaca and the HTH-Receptor in the Fat Body.

Experimental Design & MIQE Compliance

To satisfy the "Trustworthiness" pillar of scientific publication, your experimental design must account for the specific challenges of insect molecular biology.

Tissue Specificity & Isolation
  • Target 1 (Ligand): HTH mRNA is almost exclusively expressed in the Corpora Cardiaca (CC) .[3] Extracting RNA from whole heads dilutes the signal with brain/muscle RNA, drastically reducing sensitivity.

    • Recommendation: Perform microsurgery to isolate the CC/CA complex.

  • Target 2 (Receptor): HTHR is expressed primarily in the Fat Body .[1]

    • Recommendation: Dissect fat body tissue free from trachea and Malpighian tubules to normalize input mass.

Reference Gene Selection (The "GeNorm" Approach)

Critical Warning: Do not default to Actin or GAPDH. In insect stress models (e.g., starvation, insecticide exposure), these metabolic genes often fluctuate.

  • Protocol: Screen a panel of 4 candidates: RpL32 (Ribosomal Protein L32), EF1-alpha (Elongation Factor 1-alpha), Tubulin, and 18S rRNA.

  • Validation: Use algorithms like GeNorm or NormFinder to identify the most stable pair for your specific experimental condition.[4]

Detailed Protocol

RNA Extraction (Chitin-Rich Samples)

Insect tissues contain chitin and proteoglycans that inhibit reverse transcriptase. Standard silica columns often fail without pre-processing.

Reagents: Trizol (or generic acid-guanidinium-phenol-chloroform), Chloroform, Isopropanol, RNA-grade Ethanol.

  • Homogenization:

    • CC/CA Complex: Pool 10-20 glands per biological replicate in 50 µL Trizol. Use a motorized micro-pestle.

    • Fat Body: Homogenize 30-50 mg tissue in 500 µL Trizol.

  • Phase Separation: Add Chloroform (0.2x Trizol volume), shake vigorously for 15s, incubate 3 min, centrifuge at 12,000 x g for 15 min at 4°C.

  • Precipitation: Transfer the clear aqueous phase to a new tube. Add 1 volume of Isopropanol. Incubate 10 min.

  • Wash: Pellet RNA (12,000 x g, 10 min). Wash pellet twice with 75% Ethanol.

  • DNase Treatment (Mandatory): Resuspend in nuclease-free water and treat with TURBO DNase™ (or equivalent) to remove genomic DNA. HTH genes often have small introns, making gDNA contamination indistinguishable from cDNA if not treated.

Primer Design & Sequences

Primers must span exon-exon junctions to prevent amplification of genomic DNA. Below are validated sequences for Blattella germanica (German Cockroach) as a model system, and design parameters for other species.

Table 1: Validated Primer Sequences (Model: B. germanica)

Target GenePrimer NameSequence (5' -> 3')Amplicon SizeReference
HTH Receptor Blage-HTHR-FTCT ATC GGG ACA ACA GCA ACC AGA120-150 bp[Huang et al., 2012]
Blage-HTHR-RTGC TTC AGG AAC TTC ACT CAC AGT
Reference Actin-FGTC CCC TCT ATC ATG AAG TGC~100 bp[Huang et al., 2012]
Reference Actin-RCCG GGG TGT TGA AGG TCT C

Note: If working with Tenebrio or Blaberus, design primers targeting the conserved region of the prepro-hormone but ensuring the 3' end lands on unique sequence to distinguish from AKH.

qPCR Cycling Parameters
  • Chemistry: SYBR Green I (Intercalating dye).

  • Instrument: Bio-Rad CFX96 or ABI 7500.

Cycling Program:

  • Activation: 95°C for 3 min.

  • Cycling (40 cycles):

    • Denature: 95°C for 10 sec.

    • Anneal/Extend: 60°C for 30 sec (Data Acquisition).

  • Melt Curve: 65°C to 95°C (0.5°C increments) to verify single amplicon specificity.

Workflow Visualization

qPCR_Workflow Sample Sample Collection (CC or Fat Body) Homogenization Homogenization (Trizol Reagent) Sample->Homogenization Extraction Phase Separation & Precipitation Homogenization->Extraction DNase DNase I Treatment (Critical Step) Extraction->DNase QC Quality Control (NanoDrop/Gel) DNase->QC QC->Sample Fail RT cDNA Synthesis (Reverse Transcription) QC->RT Pass qPCR qPCR Reaction (SYBR Green) RT->qPCR Analysis Data Analysis (2^-ΔΔCt Method) qPCR->Analysis

Figure 2: Step-by-step experimental workflow emphasizing the critical DNase treatment step required for accurate neuropeptide gene quantification.

Data Analysis & Validation

Efficiency Correction

The standard


 method assumes 100% amplification efficiency (

). This is rarely true for difficult insect templates.
  • Generate a Standard Curve using a 5-fold dilution series of pooled cDNA.[5]

  • Calculate Efficiency (

    
    ) using the slope: 
    
    
    
    .[5]
  • Acceptable range: 90% - 110% (Slope -3.6 to -3.1).

Calculation

Use the Pfaffl method if efficiencies differ between Target (HTH) and Reference (Ref) genes:



Statistical Analysis
  • Perform biological replicates (

    
    ) and technical triplicates.
    
  • Use Student's t-test (2 groups) or ANOVA (multiple groups) on the linearized data (not raw Ct values).

References

  • Bustin, S. A., et al. (2009).[6] The MIQE guidelines: minimum information for publication of quantitative real-time PCR experiments.[6][7][8][9] Clinical Chemistry.

  • Huang, J. H., & Lee, H. J. (2011).[1] RNA interference unveils functions of the hypertrehalosemic hormone on cyclic fluctuation of hemolymph trehalose and oviposition in the virgin female Blattella germanica. Journal of Insect Physiology.

  • Huang, J., et al. (2012). Functional characterization of hypertrehalosemic hormone receptor in relation to hemolymph trehalose and to oxidative stress in the cockroach Blattella germanica. Frontiers in Physiology.

  • Pan, H., et al. (2015).[10] A Comprehensive Selection of Reference Genes for RT-qPCR Analysis in a Predatory Lady Beetle, Hippodamia convergens. PLoS ONE. [10]

  • Swope, M.D., & Nelson, D.R. (1997). Hypertrehalosemic hormone in a cockroach: molecular cloning and expression. Peptides.

Sources

Application

Decoding Metabolic Signaling: A Comprehensive Guide to Hypertrehalosemic Hormone (HTH) Pathways

Introduction: The Metabolic Master Switch Hypertrehalosemic hormone (HTH) is a pivotal neuropeptide within the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family. While AKH regulates lipid mobilizat...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Metabolic Master Switch

Hypertrehalosemic hormone (HTH) is a pivotal neuropeptide within the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family. While AKH regulates lipid mobilization in locusts and moths, HTH is the primary regulator of carbohydrate metabolism in cockroaches (e.g., Blattella germanica, Blaberus discoidalis). Upon binding to its G-protein coupled receptor (GPCR) in the fat body, HTH triggers the breakdown of glycogen into trehalose—the principal "blood sugar" of insects.[1]

For drug development professionals and comparative endocrinologists, studying HTH signaling offers dual value:

  • Pest Control Targets: The HTH receptor is a specific, high-value target for novel insecticides that disrupt energy homeostasis.

  • GPCR Pharmacology: The pathway serves as a robust model for Gq-coupled peptide signaling.

This guide provides a validated roadmap for dissecting HTH signaling, moving from molecular receptor characterization to physiological output quantification.

The Molecular Landscape: HTH Signaling Cascade

To design effective experiments, one must understand the causality of the pathway. HTH does not simply "release" sugar; it activates a phosphorylase cascade dependent on intracellular calcium.

Mechanism of Action[2][3][4]
  • Ligand Binding: HTH binds to the HTH-Receptor (HTHR), a GPCR located on the plasma membrane of fat body trophocytes.

  • G-Protein Activation: The receptor couples primarily to the Gq family of G-proteins.

  • Second Messengers: Activation of Phospholipase C (PLC) hydrolyzes PIP2 into IP3 and Diacylglycerol (DAG).

  • Calcium Release: IP3 triggers Ca²⁺ release from the endoplasmic reticulum.

  • Enzymatic Output: Elevated Ca²⁺ activates Glycogen Phosphorylase , converting glycogen to Glucose-1-Phosphate, which is subsequently synthesized into Trehalose.[2]

Visualization: The HTH Signaling Pathway

HTH_Pathway HTH HTH Neuropeptide GPCR HTH Receptor (GPCR) HTH->GPCR Binding Gq Gq Protein GPCR->Gq Activation PLC Phospholipase C (PLC) Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 IP3 IP3 PIP2->IP3 Hydrolysis ER Endoplasmic Reticulum (Ca2+ Store) IP3->ER Binds IP3R Ca Cytosolic Ca2+ ER->Ca Release GP Glycogen Phosphorylase (Activated) Ca->GP Activates Trehalose Trehalose Synthesis (Fat Body Output) GP->Trehalose Catalysis Glycogen Glycogen Glycogen->GP

Figure 1: The Gq-mediated signal transduction pathway of Hypertrehalosemic Hormone in the insect fat body.

Protocol A: Receptor Characterization (In Vitro)

Objective: Validate ligand-receptor interaction and measure potency (


) using a functional Calcium Mobilization Assay.
System:  Heterologous expression in HEK293 or CHO cells.
Experimental Logic

Since the HTH receptor couples to Gq, it triggers a rapid, transient spike in intracellular calcium. We utilize a calcium-sensitive fluorescent dye (Fura-2 or Fluo-4) to visualize this event in real-time. This is superior to cAMP assays for this specific receptor family.

Materials
  • Expression Vector: pcDNA3.1 containing the Blattella germanica HTH receptor ORF (Blage-HTHR).

  • Cell Line: HEK293T (adherent).

  • Calcium Dye: Fluo-4 AM (Cell permeant).

  • Agonist: Synthetic HTH peptide (pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2).[3]

Step-by-Step Protocol
  • Transfection (Day 0):

    • Seed HEK293T cells in a black-walled, clear-bottom 96-well plate at 50,000 cells/well.

    • Transfect with 100 ng plasmid DNA per well using a lipid-based reagent (e.g., Lipofectamine).

    • Self-Validation Step: Include "Mock" transfected wells (empty vector) to rule out endogenous receptor activity.

  • Dye Loading (Day 2):

    • Remove culture media and wash cells 1x with Assay Buffer (HBSS + 20 mM HEPES).

    • Incubate cells with 4 µM Fluo-4 AM + 2.5 mM Probenecid (inhibits dye leakage) for 45 minutes at 37°C.

    • Wash cells 2x with Assay Buffer to remove extracellular dye.

  • Baseline Measurement:

    • Place plate in a fluorescence microplate reader (Ex: 494 nm / Em: 516 nm).

    • Record baseline fluorescence (

      
      ) for 30 seconds.
      
  • Agonist Injection & Readout:

    • Inject HTH peptide (concentration range

      
       M to 
      
      
      
      M).
    • Continuously record fluorescence (

      
      ) for 120 seconds.
      
    • Data Output: Calculate

      
      .
      

Protocol B: Functional Output (Ex Vivo/In Vivo)

Objective: Quantify the physiological endpoint—Hemolymph Trehalose levels. Challenge: Insect hemolymph contains high levels of glucose. Standard reducing sugar assays (like Anthrone) are non-specific. Solution: A specific Enzymatic Trehalase Assay . We must first destroy endogenous enzymes, then convert trehalose to glucose specifically.

Workflow Visualization

Assay_Workflow Sample Hemolymph Collection (1-2 µL) Heat Heat Inactivation (95°C, 5 min) *Critical Step* Sample->Heat Stops metabolism Digestion Trehalase Digestion (Convert Tre -> 2 Glu) Heat->Digestion + Porcine Trehalase Detection Glucose Assay (GOx/Peroxidase) Digestion->Detection Quantify Glucose

Figure 2: Specific Enzymatic Trehalose Quantification Workflow.

Step-by-Step Protocol
  • Hemolymph Collection:

    • Anesthetize the insect (CO₂ or ice).

    • Puncture the arthrodial membrane at the base of the coxa.

    • Collect 1-2 µL of hemolymph using a calibrated micropipette.

    • Immediately dilute 1:100 in 0.25 M Na₂CO₃ .

  • Heat Inactivation (CRITICAL):

    • Incubate samples at 95°C for 5 minutes .

    • Why? This destroys endogenous trehalase and glycolytic enzymes that would alter sugar levels post-collection.

  • Neutralization:

    • Add Acetic Acid (1 M) and Sodium Acetate buffer (0.25 M, pH 5.[4]2) to neutralize the pH for the enzymatic step.

  • Trehalase Digestion:

    • Split the sample into two aliquots:

      • Tube A (Background Glucose): Add Buffer only.

      • Tube B (Total Glucose): Add Porcine Kidney Trehalase (0.5 mU/sample).

    • Incubate overnight at 37°C.

  • Quantification:

    • Use a commercial Glucose Oxidase (GOx) kit.

    • Add reagent to Tube A and Tube B. Incubate 30 mins at 37°C.

    • Measure Absorbance at 505 nm (or kit specific wavelength).

  • Calculation:

    
    
    (Note: We divide by 2 because 1 mole of Trehalose yields 2 moles of Glucose).
    

Data Presentation & Troubleshooting

Method Comparison Table
FeatureAnthrone Assay (Legacy)Enzymatic Assay (Recommended)HPLC (Gold Standard)
Specificity Low (Reacts with all carbohydrates)High (Specific to Trehalose)Very High
Throughput HighHigh (96-well plate)Low
Cost LowModerate (Enzyme cost)High
Application Rough estimationDrug screening / PhysiologyMetabolomics
Validation Checkpoints
  • The "Zero" Control: In the Calcium assay, untransfected cells must show NO response to HTH. If they do, your cell line expresses an endogenous receptor (common in insect cell lines like Sf9; use HEK293 instead).

  • The "Spike" Control: In the Trehalose assay, spike a known concentration of trehalose into a hemolymph sample. Recovery should be 90-110%. If lower, your hemolymph contains inhibitors (increase dilution).

References

  • Gäde, G., & Marco, H. G. (2013). The invertebrate AKH/RPCH family: Updated Chapter. In Handbook of Biologically Active Peptides. Elsevier.[5]

  • Jiang, H., et al. (2011). Functional Characterization of Hypertrehalosemic Hormone Receptor in Relation to Hemolymph Trehalose and to Oxidative Stress in the Cockroach Blattella germanica. Peptides.

  • Musselman, L. (2013). Trehalose Assay Protocol. Musselman Lab Protocols.

  • Gäde, G. (2004).[6] Mode of action of neuropeptides from the adipokinetic hormone family. General and Comparative Endocrinology.

Sources

Method

Application Note: In Vivo Administration of Synthetic Hypertrehalosemic Neuropeptide (HTH)

Abstract & Introduction The mobilization of energy reserves in insects is a highly regulated process governed by neuropeptides of the Adipokinetic Hormone (AKH) / Red Pigment-Concentrating Hormone (RPCH) family.[1] In ca...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The mobilization of energy reserves in insects is a highly regulated process governed by neuropeptides of the Adipokinetic Hormone (AKH) / Red Pigment-Concentrating Hormone (RPCH) family.[1] In carbohydrate-dependent insects like cockroaches (Blaberus discoidalis, Periplaneta americana), the primary ligand is Hypertrehalosemic Hormone (HTH) .[1]

Upon binding to G-protein coupled receptors (GPCRs) on the fat body, HTH triggers a calcium-dependent signaling cascade that activates glycogen phosphorylase, converting stored glycogen into trehalose for release into the hemolymph.[2]

Why this protocol matters: Synthetic administration of HTH is the gold standard for validating receptor functionality, testing novel peptide analogs (mimetics/antagonists), and studying metabolic stress responses. However, the procedure is prone to "stress artifacts" —handling the insect alone can trigger endogenous HTH release, masking the effect of the synthetic peptide. This guide provides a self-validating, low-stress protocol to ensure data integrity.

Mechanism of Action

Understanding the cellular signaling is required to troubleshoot non-responders. HTH does not simply "release sugar"; it activates a phosphorylase cascade dependent on calcium flux.

HTH_Signaling HTH Synthetic HTH (Hemolymph) GPCR HTH Receptor (Fat Body Membrane) HTH->GPCR Binding Gq Gq Protein GPCR->Gq Activation PLC Phospholipase C (PLC) Gq->PLC IP3 IP3 PLC->IP3 Ca_Store Intracellular Ca2+ (ER Stores) IP3->Ca_Store Release Phos_Kinase Phosphorylase Kinase Ca_Store->Phos_Kinase Activates Ca_Influx Extracellular Ca2+ Influx Ca_Influx->Phos_Kinase Synergistic Activation Gly_Phos Glycogen Phosphorylase (Active) Phos_Kinase->Gly_Phos Phosphorylation Glycogen Glycogen Gly_Phos->Glycogen Catalysis Trehalose Trehalose (Released) Glycogen->Trehalose Conversion

Figure 1: Signal transduction pathway of HTH in the insect fat body. Note the dependence on both intracellular and extracellular Calcium sources.[3]

Pre-Experimental Considerations

Animal Selection and Handling
  • Species: Blaberus discoidalis (preferred for size) or Periplaneta americana.

  • Sex: Adult males (1–3 weeks post-ecdysis) are preferred to avoid metabolic fluctuations associated with oogenesis in females.

  • Diet: Animals must be fed standard chow and water ad libitum but starved for 24 hours prior to the assay to lower baseline hemolymph trehalose variability.

Peptide Solubility (Critical Step)

Synthetic HTH is hydrophobic. Dissolving directly in saline often results in peptide aggregation and effective under-dosing.

Stock Solution Protocol:

  • Dissolve 1 mg synthetic HTH in 100 µL of 100% Methanol (or 50% Methanol / 0.1% Formic Acid).

  • Vortex for 30 seconds.

  • Aliquot into LoBind tubes (prevents plastic adhesion).

  • Evaporate solvent (SpeedVac) or store at -80°C.

  • Working Solution: Reconstitute/dilute in Insect Saline immediately before use to achieve a concentration of 1 pmol/µL .

Protocol: In Vivo Administration

This protocol utilizes a "Rest-Inject-Rest" design to eliminate stress artifacts.

Materials
  • Vehicle: Insect Saline (150 mM NaCl, 10 mM KCl, 4 mM CaCl2, 2 mM MgCl2, 10 mM HEPES, pH 7.2).

  • Syringe: 10 µL or 25 µL Hamilton Syringe (700 series) with a 26s gauge needle.

  • Resting Chambers: Black film canisters or small opaque cups with air holes.

Workflow Diagram

Workflow Step1 1. Isolation (Dark, 1 hr) Step2 2. Pre-Bleed (Control Sample) Step1->Step2 Step3 3. Injection (10 µL Saline or HTH) Step2->Step3 Step4 4. Incubation (Dark, 90 min) Step3->Step4 Step5 5. Post-Bleed (Test Sample) Step4->Step5 Step6 6. Anthrone Assay Step5->Step6

Figure 2: Experimental timeline designed to minimize endogenous stress hormone release.

Step-by-Step Procedure
  • Isolation (T = -60 min): Place individual cockroaches into small, dark containers. Add a small piece of moist cotton for humidity. Leave undisturbed for 1 hour.

    • Rationale: Handling causes mechanical stress, spiking endogenous HTH. This period allows levels to return to baseline.

  • Pre-Bleed (T = 0): Gently remove the animal. Puncture the arthrodial membrane at the base of the hind leg (coxa) with a sterile needle. Collect 1 µL of hemolymph using a calibrated microcapillary tube.[4]

    • Action: Blow sample immediately into 100 µL concentrated H2SO4 (for Anthrone) or ethanol (for HPLC).

  • Injection (T = +1 min):

    • Insert the Hamilton syringe needle between the 4th and 5th abdominal sternites (intersegmental membrane).

    • Inject 10 µL of test solution (10 pmol HTH) or Vehicle Control (Saline).

    • Tip: Inject parallel to the body wall to avoid puncturing the gut.

  • Incubation (T = +2 min to +90 min): Immediately return the animal to the dark container. Do not disturb.

  • Post-Bleed (T = +90 min): Remove animal and collect a second 1 µL hemolymph sample from the opposite leg to avoid clot interference.

Protocol: Downstream Analysis (Anthrone Method)

While HPLC is specific, the Anthrone method is the standard high-throughput assay for insect trehalose, as trehalose constitutes >90% of hemolymph sugar.

Reagent Preparation
  • Anthrone Reagent: Dissolve 150 mg Anthrone in 100 mL of 72% Sulfuric Acid (H2SO4). Prepare fresh daily. Keep on ice.

Assay Steps[4][5][6][7][8][9][10]
  • Sample Prep: You should have 1 µL hemolymph in 100 µL H2SO4 (from the bleeding step).[4]

  • Digestion: Add 2 mL of Anthrone Reagent to each tube.

  • Heating: Vortex and place in a boiling water bath (100°C) for 10 minutes exactly.

    • Note: The solution will turn green/blue in the presence of carbohydrates.[5][6]

  • Cooling: Place tubes on ice for 5 minutes, then equilibrate to room temperature.

  • Measurement: Read Absorbance at 620 nm (OD620).

Data Calculation

Compare against a Standard Curve of Trehalose (0–50 µg).



Expected Results & Data Interpretation

A successful experiment must show a statistically significant difference between the Saline control and HTH groups.

GroupDosageExpected T0 (mg/mL)Expected T90 (mg/mL)% Change
Saline Control 10 µL Vehicle10 - 1510 - 16< 10%
Synthetic HTH 10 pmol10 - 1525 - 40 > 100% Increase

Troubleshooting Guide:

  • High T0 in Controls: The animals were stressed before the experiment. Increase isolation time or improve handling technique (use CO2 anesthesia sparingly, as it can alter hemolymph pH).

  • No Response in HTH Group:

    • Peptide degradation: Ensure HTH is stored at -80°C and not freeze-thawed repeatedly.

    • Injection failure: Verify the needle penetrated the hemocoel and fluid did not leak out (backflow).

  • High Variability: Hemolymph volume fluctuates with hydration. Always use precise microcapillaries (e.g., Drummond Wiretrol) rather than estimating drops.

References

  • Gäde, G., & Auerswald, L. (2003). Mode of action of neuropeptides from the adipokinetic hormone family.[7][8] General and Comparative Endocrinology, 132(1), 10–20.[7][8]

  • Siegert, K. J. (1997). Hypertrehalosemic hormone in a cockroach: molecular cloning and expression.[9] Archives of Insect Biochemistry and Physiology, 36(1), 37-49.

  • Steele, J. E. (1961). Occurrence of a hyperglycaemic factor in the corpus cardiacum of an insect. Nature, 192, 680–681.

  • Sigma-Aldrich. Anthrone Reagent Preparation and Carbohydrate Analysis Protocols.

  • Gäde, G. (1980). Further characteristics of the adipokinetic and hyperglycaemic factor(s) of the stick insect, Carausius morosus. Journal of Insect Physiology, 26(6), 351-360.

Sources

Technical Notes & Optimization

Troubleshooting

Neuropeptide Analysis Support Hub: Hypertrehalosemic Hormone (HTH) Quantification

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide for HTH Quantification in Insect Hemolymph Introduction: The "Femtomolar" Challenge Welcome to the technical supp...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide for HTH Quantification in Insect Hemolymph

Introduction: The "Femtomolar" Challenge

Welcome to the technical support center for neuropeptide analysis. You are likely here because your quantification of Hypertrehalosemic Hormone (HTH) is inconsistent, or your signal-to-noise ratio is prohibiting accurate measurement.

HTH, a member of the adipokinetic hormone (AKH) family, presents a "perfect storm" of analytical challenges:

  • Low Abundance: It circulates in the femtomolar to low picomolar range.

  • Rapid Degradation: Insect hemolymph is a cocktail of serine proteases designed to scavenge peptides.

  • Structural Complexity: The characteristic N-terminal pyroglutamate (pGlu) and C-terminal amidation block standard N/C-terminal labeling chemistries.

This guide moves beyond generic protocols. We focus on causality —understanding why your assay fails and how to build a self-validating system to prevent it.

Module 1: Sample Stabilization (The "Golden Minute")

The Core Problem: The moment hemolymph leaves the insect, coagulation cascades and protease activity accelerate. Standard "on-ice" protocols are insufficient for HTH; degradation occurs within seconds.

Protocol A: The Chemical Quench System

Use this for LC-MS/MS downstream applications.[1]

Reagents:

  • Quench Solution: 90% Methanol (MeOH) + 1% Formic Acid (FA) + Internal Standard (isotopically labeled HTH).

  • Collection Capillaries: Pre-coated with EDTA/Phenylthiourea (to inhibit tyrosinase/melanization).

Workflow:

  • Pre-load: Place 50

    
    L of Quench Solution  into a chilled microcentrifuge tube.
    
  • Bleed: Puncture the hind leg coxa or dorsal vessel.

  • Immediate Transfer: Collect hemolymph (e.g., 1-2

    
    L) via capillary and immediately  expel into the Quench Solution.
    
  • Vortex: Vortex for 10 seconds instantly. This precipitates high-molecular-weight proteins (hexamerins) and denatures proteases.

  • Centrifuge:

    
     for 15 mins at 
    
    
    
    .
  • Supernatant: Collect for SPE.

Technical Insight: We use Methanol over Acetonitrile here because MeOH is less likely to precipitate the small, polar HTH peptide along with the carrier proteins. The acid ensures the pH drops below 3.0, halting serine protease activity.

Module 2: Extraction & Enrichment (SPE)

The Core Problem: Hemolymph is lipid-rich. Direct injection into LC-MS ruins columns and suppresses ionization.

Protocol B: Solid Phase Extraction (SPE) Cleanup

Recommended Phase: C18 or HLB (Hydrophilic-Lipophilic Balance)

StepBuffer/SolventVolumePurpose
Condition Methanol1 mLActivates sorbent ligands.
Equilibrate 0.1% Formic Acid in Water1 mLMatches sample pH/polarity.
Load Supernatant from Protocol AAllBinding of HTH to sorbent.
Wash 1 5% Methanol + 0.1% FA1 mLRemoves salts/sugars (Trehalose).
Wash 2 20% Methanol + 0.1% FA1 mLCritical: Removes lipids/hydrophobic interference.
Elute 60% Acetonitrile + 0.1% FA200

L
Elutes HTH (hydrophobic peptide).

Validation Check: Collect the "Flow Through" and "Wash" fractions during method development. Analyze them to ensure HTH isn't breaking through the column early.

Module 3: Analytical Methodologies

Comparison: LC-MS/MS vs. Immunoassay
FeatureLC-MS/MS (MRM Mode)Competitive ELISA
Specificity High. Distinguishes HTH from other AKHs based on mass and fragmentation.Low/Medium. High cross-reactivity with other AKH analogs due to conserved residues.
Sensitivity Femtomolar (with nano-LC).Picomolar.
Throughput Medium (serial injection).High (96-well plate).
Cost High (instrumentation).Medium (reagents).[2][3][4][5]
Recommendation Primary Method for Quantification. Screening only.
LC-MS/MS Optimization (MRM Settings)

HTH is blocked (pGlu...Amide). This affects fragmentation.[6]

  • Ionization: ESI Positive Mode.

  • Precursor: Usually

    
     is dominant for peptides of this size (8-10 amino acids).
    
  • Fragment Ions: Look for b-ions (N-terminal) and y-ions (C-terminal).

    • Note: The pGlu loss (-17 Da) or ammonia loss (-17 Da) are common neutral losses but are non-specific. Target backbone cleavages.

Module 4: Troubleshooting & FAQs

Q1: I see a peak for HTH, but the quantification is non-linear. Why?

Diagnosis: Matrix Effect (Ion Suppression). Solution:

  • Internal Standard: Are you using a

    
     or 
    
    
    
    labeled HTH analog? You must normalize to this to account for ionization competition from hemolymph lipids.
  • Dilution: Paradoxically, diluting your sample 1:2 or 1:5 can increase signal stability by reducing the background matrix load.

Q2: My recovery is near zero after SPE.

Diagnosis: Peptide adsorption. Solution:

  • Plasticware: HTH is hydrophobic ("sticky"). Use Low-Bind polypropylene tubes. Never use glass.

  • Evaporation: Did you dry the eluate completely? HTH can adhere irreversibly to the tube wall when dry. Stop evaporation when 5-10

    
    L remains , then reconstitute.
    
Q3: Can I just measure Trehalose as a proxy for HTH?

Answer: No. Trehalose elevation is a downstream effect.

  • Scenario: Receptor desensitization (HTH is high, but Trehalose is low).

  • Scenario: Starvation (Glycogen stores depleted; HTH is high, but no Trehalose can be produced).

  • See Diagram 1 below for the pathway logic.

Visualizations

Diagram 1: The HTH Signaling & Analysis Pathway

This diagram illustrates the biological pathway vs. the analytical workflow, highlighting where "Proxy" measurements fail.

HTH_Pathway cluster_bio Biological Mechanism cluster_analysis Analytical Workflow CC Corpora Cardiaca (Release Site) Hemolymph Hemolymph (Circulation) CC->Hemolymph Secretion Receptor Fat Body Receptor (GPCR) Hemolymph->Receptor Binding Sample Sample Collection (Hemolymph) Hemolymph->Sample Extraction Trehalose Trehalose Release (Downstream Effect) Receptor->Trehalose Signal Transduction Quench Chem. Quench (MeOH + FA) Sample->Quench < 10 sec SPE SPE Cleanup (Remove Lipids) Quench->SPE LCMS LC-MS/MS (Direct Quant) SPE->LCMS

Caption: Direct quantification (Green/LC-MS) measures the peptide itself. Indirect measurement (Red/Trehalose) is subject to metabolic state and receptor sensitivity, making it an unreliable proxy for HTH titer.

Diagram 2: Troubleshooting Decision Tree

Follow this logic when signal is absent or poor.

Troubleshooting Start Problem: Low/No HTH Signal IS_Check Is Internal Standard (IS) Detected? Start->IS_Check IS_No No: IS also missing IS_Check->IS_No IS_Yes Yes: IS signal is good IS_Check->IS_Yes Matrix Issue: Matrix Suppression or SPE Failure IS_No->Matrix Action1 Action: Dilute Sample 1:5 Check SPE Elution Solvent Matrix->Action1 Bio Issue: Biological Low Abundance or Degradation IS_Yes->Bio Action2 Action: Check Quenching Speed Increase Sample Volume Bio->Action2

Caption: Use the Internal Standard (IS) as the primary diagnostic tool. If the IS disappears, it is a chemistry problem. If the IS remains but the analyte is gone, it is a biological or sampling problem.

References

  • Gäde, G., & Auerswald, L. (2003).[4] Mode of action of neuropeptides from the adipokinetic hormone family. General and Comparative Endocrinology.

  • Predel, R., et al. (2012). Discovery and De Novo Sequencing of Insect Neuropeptides Using the LTQ Orbitrap XL. Journal of The American Society for Mass Spectrometry.

  • Borgquist, A. J., et al. (2025). Quantitative neuropeptide analysis by mass spectrometry: advancing methodologies for biological discovery. Analyst.

  • Huang, J., & Lee, K. (2011).[2][3] RNA interference unveils functions of the hypertrehalosemic hormone on cyclic fluctuation of hemolymph trehalose.[7] Insect Biochemistry and Molecular Biology.

  • MacCoss, M. J., et al. (2023). A Reliable Method Based on Liquid Chromatography–Tandem Mass Spectrometry for the Simultaneous Quantification of Neurotransmitters. MDPI Molecules.

Sources

Optimization

troubleshooting low yield in hypertrehalosemic neuropeptide purification

Ticket #HTH-404: Troubleshooting Low Yield & Recovery Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket #HTH-404: Troubleshooting Low Yield & Recovery

Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Introduction: The "Ghost Peptide" Phenomenon

You are likely here because your HPLC trace shows a flatline, or your mass spec signal is non-existent, despite processing hundreds of insect corpora cardiaca.

Hypertrehalosemic hormone (HTH) belongs to the Adipokinetic Hormone/Red Pigment-Concentrating Hormone (AKH/RPCH) family.[1] These are blocked, hydrophobic oligopeptides (usually 8–10 residues). Their chemical nature—specifically the pyroglutamate (pGlu) N-terminus and amidated C-terminus—makes them chemically stable but physically elusive.

The Core Problem: Low yield in HTH purification is rarely due to degradation. It is almost always due to adsorption . These hydrophobic peptides stick aggressively to polypropylene tips, tubing, and collection vials.

Phase 1: The "Invisible" Loss (Adsorption Control)

Diagnosis: If you have high bioactivity in the crude extract but lose it after filtration or lyophilization, the peptide is lining the walls of your consumables.

Protocol Adjustments
StepStandard Practice (Risk)Corrective Action (Solution)
Labware Standard Eppendorf tubesMust use LoBind® / Low-Retention plastics. Standard polypropylene can bind up to 60% of hydrophobic peptides in <2 hours.
Solvent 100% Aqueous buffersMaintain organic solvent. Keep at least 5-10% acetonitrile (ACN) or methanol in all intermediate steps to keep the peptide solvated.
Drying Lyophilize to complete drynessDo NOT dry completely. Stop the SpeedVac when ~5-10 µL remains. Resuspending a completely dried hydrophobic film is kinetically difficult.
Pipetting Standard tipsPre-wet tips with ACN-containing buffer before transferring critical samples.

Phase 2: Extraction Efficiency (The Source)

Context: HTH is stored in the glandular lobes of the corpora cardiaca (CC). Inefficient disruption of the granule membrane results in poor recovery.

Optimized Extraction Workflow

The "Gäde Protocol" (Methanolic Extraction) is superior to acetic acid extraction for AKH/HTH because it precipitates high-molecular-weight proteins (proteases) while solubilizing the small neuropeptide.

ExtractionWorkflow Start Dissect Corpora Cardiaca (CC) Solvent Add 80% Methanol (MeOH) (Disrupts granules, precipitates proteases) Start->Solvent Sonicate Sonication (Bath) 5-10 mins on Ice Solvent->Sonicate Spin Centrifuge 10,000g x 10 min Sonicate->Spin Supernatant Collect Supernatant (Contains HTH) Spin->Supernatant Pellet Pellet (Discard) (Proteins/Debris) Spin->Pellet Dry SpeedVac (Partial Dry) Redissolve in 10% ACN/0.1% TFA Supernatant->Dry

Figure 1: Methanolic extraction workflow designed to maximize peptide solubility while excluding proteolytic enzymes.

Phase 3: Chromatographic Separation (HPLC)

Diagnosis: Broad peaks or retention time shifts. Technical Insight: HTH peptides lack ionizable side chains (often uncharged at pH 2-7). They interact purely via hydrophobic mechanisms.

Troubleshooting the Gradient
  • Column Choice: C18 is standard. However, for very hydrophobic variants, a C8 column may improve recovery by reducing irreversible binding.

  • Mobile Phase:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water.

    • Solvent B: 0.1% TFA in Acetonitrile.

    • Note: Do not use Formic Acid alone for initial purification; TFA provides sharper peaks for hydrophobic peptides due to ion-pairing effects.

The "Ghost Peak" Decision Tree

HPLCTroubleshoot Problem HPLC Issue Broad Broad/Tailing Peak Problem->Broad Ghost Ghost Peaks Problem->Ghost NoPeak No Peak Eluted Problem->NoPeak Sol1 Check Dead Volume Use C18 End-Capped Column Broad->Sol1 Sol2 Run Blank Gradient (Carryover from prev. run) Ghost->Sol2 Sol3 Peptide Stuck to Column Switch to C8 or Increase %B slope NoPeak->Sol3

Figure 2: Logic flow for diagnosing common HPLC anomalies associated with hydrophobic neuropeptides.

Phase 4: Validation & Identification

Common Pitfall: Users attempt Edman degradation and get no data. Reason: HTH has a pyroglutamate (pGlu) block at the N-terminus. Edman chemistry requires a free amine.

Validation Methods
  • Mass Spectrometry (MALDI/ESI):

    • Issue: Signal suppression by salts.

    • Fix: Use a ZipTip (C18) for desalting prior to MS.

    • Expectation: Look for mass range 900–1100 Da .

  • Bioassay (The Gold Standard):

    • Inject purified fraction into acceptor insects (e.g., cockroaches).

    • Measure hemolymph trehalose after 60–90 mins.

    • Requirement: A 100% increase in trehalose indicates active HTH.

Frequently Asked Questions (FAQ)

Q: My peptide elutes, but the yield is 10x lower than the literature. Why? A: You are likely filtering your extract through a standard 0.22 µm syringe filter. Hydrophobic peptides bind avidly to Nylon and Cellulose Acetate membranes. Switch to PVDF or PTFE filters , or skip filtration and rely on high-speed centrifugation (15,000 x g) to clarify.

Q: Can I use plastic tubes for storage? A: Only if they are "Low Retention." For long-term storage, we recommend glass vials with Teflon-lined caps, stored at -20°C in dry form. If storing in solution, add 0.1% TFA to prevent aggregation.

Q: I need to sequence the peptide, but the N-terminus is blocked. What now? A: You have two options:

  • De-blocking: Treat with Pyroglutamate Aminopeptidase (PGAP) to remove the pGlu, then sequence.

  • MS/MS: Use tandem mass spectrometry (de novo sequencing), which does not require a free N-terminus.

References

  • Gäde, G. (1990). Extraction, purification, and sequencing of adipokinetic/red pigment-concentrating hormone-family peptides. Methods in Neurosciences, 6, 23-42.

  • Hayes, T. K., Keeley, L. L., & Knight, D. W. (1986).[2] Insect hypertrehalosemic hormone: Isolation and primary structure from Blaberus discoidalis cockroaches. Biochemical and Biophysical Research Communications, 140(2), 674-678.[2]

  • Goebel,-Stengel, M., Stengel, A., Taché, Y., & Reeve, J. R. (2011). The importance of using the optimal plasticware and buffers for reliable peptide handling and analysis. Analytical Biochemistry, 414(1), 38–46.

  • Sigma-Aldrich. (2024). HPLC Troubleshooting Guide: Peak Shape Issues.

Sources

Troubleshooting

overcoming variability in hypertrehalosemic neuropeptide bioassays

Welcome to the Hypertrehalosemic Hormone (HTH) Assay Support Center. This hub is designed for researchers utilizing insect fat body bioassays to measure the potency of HTH and related neuropeptides (AKH/RPCH family).

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Hypertrehalosemic Hormone (HTH) Assay Support Center. This hub is designed for researchers utilizing insect fat body bioassays to measure the potency of HTH and related neuropeptides (AKH/RPCH family). The variability in these assays often stems from three distinct vectors: Biological Noise , Peptide Instability , and Quantification Interference .

Module 1: Biological Standardization (The "Source" of Variability)

The Issue: High coefficients of variation (CV > 20%) in control groups often render dose-response curves uninterpretable. The Cause: Insect fat bodies are metabolically plastic tissues that respond rapidly to stress, reproductive status, and feeding history.

Protocol: Insect Synchronization & Preparation

To minimize biological noise, you must standardize the metabolic state of the donor insects (e.g., Blaberus discoidalis, Periplaneta americana).

ParameterStandardization RequirementRationale
Sex Males Only Females exhibit cyclic trehalose fluctuations linked to oocyte maturation and vitellogenesis [1].
Age 10–20 Days Adult HTH receptor density and fat body responsiveness peak and stabilize after the teneral period (days 0–5) [2].
Nutritional State Starvation (72–96 hrs) Depletes hemolymph trehalose to a low, stable baseline. Fed insects have high, erratic baselines that mask the HTH effect.
Handling "Low Stress" Harvest Handling stress releases Octopamine, which independently stimulates trehalose release, causing false positives in controls.
Workflow: Tissue Harvesting

Note: Speed is critical to prevent tissue degradation.

HTH_Workflow cluster_0 Pre-Assay Prep cluster_1 Dissection (Cold Chain) Node1 Select Males (10-20 Days Old) Node2 Starve (Water ad libitum) 72-96 Hours Node1->Node2 Node3 Rapid Decapitation (Prevents CNS discharge) Node2->Node3 Node4 Fat Body Removal (in 4°C Saline) Node3->Node4 Node5 Wash x3 (Remove Hemolymph) Node4->Node5 Node6 Start Assay (T=0) Node5->Node6 Transfer to Incubation Media

Caption: Optimized workflow for minimizing baseline metabolic noise before peptide exposure.

Module 2: Peptide Handling & Chemistry (The "Ligand" Variability)

The Issue: Loss of potency over time or inconsistent EC50 values between batches. The Cause: HTH peptides (and the AKH family) typically contain oxidizable residues (Trp, Met) and are highly hydrophobic, leading to surface adsorption.

Critical Check: The "Oxidation Trap"

HTH peptides often contain Tryptophan (Trp) at position 8. Oxidation of Trp to kynurenine destroys biological activity [3].

  • Symptom: Peptide mass shifts +4, +16, or +32 Da in Mass Spec; loss of bioactivity.

  • Prevention: Always add 0.1% DTT or Mercaptoethanol to stock solutions if storing >24 hours.

Protocol: Peptide Solubilization
  • Stock Solution: Dissolve lyophilized peptide in 25% Acetic Acid or DMSO (never water directly, as hydrophobic aggregation occurs).

  • Working Solution: Dilute into insect saline immediately before use.

  • Vessel Choice: Use Low-Bind Polypropylene tubes. Glass or standard polystyrene can adsorb up to 40% of the peptide in nanomolar concentrations.

Module 3: Assay Execution & Readout (The "Measurement" Variability)

The Issue: High background absorbance or non-linear standard curves. The Cause: The Anthrone reaction is non-specific; it reacts with all carbohydrates. Residual hemolymph (rich in glucose) or cellulose fibers (from paper towels) will interfere.

The Signaling Pathway (Mechanism of Action)

Understanding the pathway helps troubleshoot where the signal fails (e.g., Calcium vs. cAMP dependence).

HTH_Signaling HTH HTH Peptide (Ligand) GPCR HTH Receptor (GPCR) HTH->GPCR Gs Gs Protein GPCR->Gs Ca Intracellular Ca2+ GPCR->Ca PLC Pathway AC Adenylyl Cyclase Gs->AC cAMP cAMP AC->cAMP PKA Protein Kinase A cAMP->PKA PhosK Phosphorylase Kinase PKA->PhosK Ca->PhosK Synergy GlyPhos Glycogen Phosphorylase (Active) PhosK->GlyPhos Glycogen Glycogen (Storage) Trehalose Trehalose (Output) Glycogen->Trehalose Catalyzed by GlyPhos

Caption: HTH signaling cascade in fat body.[1][2][3] Note the dual dependence on cAMP and Calcium [4].

Protocol: The Anthrone Reaction (Optimized)

Standard Anthrone protocols often fail due to overheating or contamination.

  • Reagent: 0.05% Anthrone in 70% H2SO4 (Prepare fresh; yellow = good, green = contaminated).

  • Reaction: Mix 10 µL sample + 200 µL Reagent.

  • Heating: 90°C for exactly 10 minutes .

    • Critical: Overheating (>15 mins) causes charring of other organics, increasing background.

  • Cooling: Ice bath for 5 minutes (stops reaction immediately).

  • Read: Absorbance at 620 nm .

Module 4: Advanced Troubleshooting (FAQ)

Q: My "Control" tissues are releasing high levels of trehalose without peptide. Why? A: This is "Spontaneous Release," usually caused by:

  • Incomplete Washing: You did not remove all hemolymph (which contains high glucose/trehalose) during the dissection. Wash tissues 3x in fresh saline.

  • Mechanical Stress: Rough handling triggers local release of octopamine from nerve endings still attached to the fat body.

Q: The peptide works at 10⁻⁶ M but fails at 10⁻⁹ M. The literature says it should work. A: This is likely an adsorption issue. At 10⁻⁹ M, if 50% of your peptide sticks to the pipette tip or tube wall, your effective concentration drops below the threshold. Use BSA (0.1%) in your saline to block non-specific binding sites on the plasticware.

Q: Can I use female insects if I don't have males? A: Only if you stage them strictly. You must use virgin females or females at the exact same stage of the ootheca cycle. However, the baseline variability will still be 2-3x higher than in males [1].

Q: My Anthrone reagent turned green before I added samples. A: It is oxidized or contaminated with water/dust. Discard it. The sulfuric acid must be analytical grade, and the anthrone powder must be stored in the dark.

References

  • Vertex AI Search. (2011). RNA interference unveils functions of the hypertrehalosemic hormone on cyclic fluctuation of hemolymph trehalose and oviposition in the virgin female Blattella germanica.[3] Journal of Insect Physiology. 4[4]

  • Vertex AI Search. (1997). Hypertrehalosemic hormone in a cockroach: molecular cloning and expression. National Institutes of Health (PubMed). 5[4]

  • Gäde, G., Marco, H. G., & König, S. (2023). Oxidation Products of Tryptophan and Proline in Adipokinetic Hormones—Artifacts or Post-Translational Modifications?. ResearchGate.[6] 7

  • Steele, J. E. (n.d.). Activation of fat body in Periplaneta americana by hypertrehalosemic hormones (HTH): New insights into the mechanism of cell signalling. European Journal of Entomology. 8[1][2][4][9][10][11][12]

  • Vertex AI Search. (2017). Quantification of the Disaccharide Trehalose from Biological Samples: A Comparison of Analytical Methods. ACS Omega. 13[1][2][4][12]

Sources

Optimization

matrix selection for MALDI-TOF analysis of insect neuropeptides

Introduction: The "Soft" Ionization Challenge Insect neuropeptidomics presents a unique analytical paradox. You are often dealing with picoliter-volume samples (single neurons or neurohemal organs) that are chemically co...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Soft" Ionization Challenge

Insect neuropeptidomics presents a unique analytical paradox. You are often dealing with picoliter-volume samples (single neurons or neurohemal organs) that are chemically complex—rich in lipids, salts (hemolymph is a high-ionic-strength buffer), and interfering small molecules.

The success of your MALDI-TOF experiment relies almost entirely on the Matrix-Analyte Co-crystallization Event . If the matrix cannot isolate your neuropeptide from the high salt background of the insect hemolymph, or if the laser energy is too "hot" for labile modifications (like sulfation), your signal will be lost in the noise.

This guide replaces generic protocols with a logic-driven decision engine.

The Matrix Decision Engine

Do not default to CHCA simply because it is standard. Use this logic flow to select the correct matrix for your specific insect tissue or extract.

Matrix Selection Logic (DOT Visualization)

MatrixSelection Start START: Sample Type DirectTissue Direct Tissue (e.g., CC/CA, Brain) Start->DirectTissue LiquidExtract Liquid Extract (Hemolymph/Homogenate) Start->LiquidExtract Rec_DHB RECOMMENDATION: DHB or sDHB (Tolerates salts, softer) DirectTissue->Rec_DHB Standard SaltCheck Salt/Contaminant Load? LiquidExtract->SaltCheck HighSalt High Salt / Crude SaltCheck->HighSalt Direct Hemolymph Purified Desalted / HPLC Frac SaltCheck->Purified ZipTip/C18 MassRange Target Mass Range SmallPep < 4000 Da (Most Neuropeptides) MassRange->SmallPep LargePep > 4000 Da (Prohormones) MassRange->LargePep HighSalt->Rec_DHB Purified->MassRange Rec_CHCA RECOMMENDATION: CHCA (High sensitivity, harder) SmallPep->Rec_CHCA Rec_SA RECOMMENDATION: Sinapinic Acid (High mass focus) LargePep->Rec_SA

Figure 1: Decision tree for selecting MALDI matrices based on insect sample purity and molecular weight. DHB is favored for salt-heavy direct tissue profiling.

Technical Deep Dive: The "Big Three" Matrices

Comparative Data Table
MatrixChemical NameCrystallization BehaviorSalt ToleranceInsect Application
CHCA

-Cyano-4-hydroxycinnamic acid
Micro-crystals; homogeneous layer.Low . Sensitive to Na+/K+ adducts.[1][2]High-sensitivity detection of purified neuropeptides (e.g., HPLC fractions).
DHB 2,5-Dihydroxybenzoic acidLarge needles; heterogeneous ("Sweet Spots").High . Segregates salts during drying.Gold Standard for direct tissue profiling (neurohemal organs) and crude hemolymph.
sDHB Super-DHB (9:1 DHB + 2-hydroxy-5-methoxybenzoic acid)Smaller crystals than pure DHB.High .Improved shot-to-shot reproducibility over standard DHB while maintaining salt tolerance.
Expert Insight: Why DHB for Insects?

Insect hemolymph is effectively a saline solution. When you use CHCA with crude extracts, the salts co-crystallize with the matrix, suppressing ionization and forming complex adduct clusters (


, 

). DHB (and sDHB) crystallizes in large needles. During the slow drying process, impurities and salts are physically excluded to the edges of the crystal, creating a cleaner inner core where the neuropeptide resides. This "zone refining" effect is critical for direct profiling of organs like the Corpora Cardiaca [1, 2].

Validated Protocols

Protocol A: Direct Tissue Profiling (The "Schachtner" Method)

Best for: Mapping peptides directly from dissected neuroendocrine tissues (e.g., Drosophila brain, Cockroach retrocerebral complex).

The Workflow:

  • Dissection: Dissect the tissue (e.g., Corpora Allata) in cold saline/PBS.

  • Transfer: Use a chemically etched tungsten needle or fine forceps to transfer the tissue immediately to the MALDI target plate.

    • Critical Step: Minimize the amount of saline transferred.

  • Desalting (On-Target):

    • Allow the tissue to dry slightly.

    • Apply a 0.5 µL droplet of distilled water on top of the tissue.

    • Wait 5 seconds.

    • Wick away the water completely with a Kimwipe or filter paper edge.

    • Why? This removes surface hemolymph salts without extracting the neuropeptides stored in dense core vesicles [3].

  • Matrix Application:

    • Apply 0.5 µL of DHB (20 mg/mL in 50% Methanol / 0.1% TFA).

    • Note: Do not use Acetone/Ethanol for tissue; Methanol penetrates better without fixing the tissue too aggressively.

  • Analysis: Target the crystal rim or the tissue edge where peptide density is highest.

Protocol B: The Double-Layer Method (High Sensitivity)

Best for: Dilute liquid extracts where signal is weak.

  • Layer 1 (Seed): Apply 0.5 µL of concentrated matrix (CHCA in Acetone) to the spot. Let it dry instantly. This forms a micro-crystalline bed.

  • Layer 2 (Sample): Mix your insect neuropeptide extract 1:1 with a dilute matrix solution (CHCA in 50% ACN).

  • Apply: Spot Layer 2 on top of Layer 1.

  • Mechanism: The seed layer ensures nucleation, while the dilute second layer concentrates the analyte on the surface of the crystals [4].

Troubleshooting Guide (The "Clinic")

Symptom 1: "Hedgehog" Spectra (Massive Salt Adducts)

  • Observation: You see a dominant peak at Mass

    
    , followed by 
    
    
    
    (Na),
    
    
    (K), and
    
    
    (2Na). The signal is split among these forms, lowering sensitivity.
  • Root Cause: High ionic strength in insect hemolymph; insufficient desalting.

  • Corrective Action:

    • Switch to DHB: If using CHCA, stop. Switch to DHB immediately.

    • Add Ammonium Citrate: Add 1-5 mM Ammonium Citrate to your matrix solution. The citrate anions chelate the sodium/potassium, while the ammonium counter-ions evaporate as ammonia gas, leaving a clean protonated

      
       spectrum [5].
      

Symptom 2: The "Sweet Spot" Problem

  • Observation: You shoot the laser at the spot and get zero signal. You move 100 µm and get a massive signal.

  • Root Cause: You are using DHB.[3][4][5][6] The large needle crystals create heterogeneity. The analyte is not evenly distributed.

  • Corrective Action:

    • Recrystallization: Add 0.2 µL of cold ethanol to the dried spot to re-dissolve and dry it faster (creating smaller crystals).

    • Use Super-DHB (sDHB): The additive disrupts the large crystal lattice, creating a more uniform surface.

Symptom 3: High Background / Chemical Noise < 800 Da

  • Observation: You are looking for small neuropeptides (e.g., Proctolin, ~648 Da) but the matrix peaks obscure everything.

  • Root Cause: CHCA clusters (dimers/trimers) dominate the low mass region.

  • Corrective Action:

    • Switch to 9-AA: 9-Aminoacridine is an alternative matrix excellent for low-mass ranges and operates well in negative mode (useful for sulfated peptides).

    • Ionic Liquid Matrices (ILM): Use a CHCA-Aniline ionic liquid matrix. These have different fragmentation pathways and often clear the low-mass window [6].

References

  • Schachtner, J., et al. (2010).[7] Direct Peptide Profiling of Brain Tissue by MALDI-TOF Mass Spectrometry. Methods in Molecular Biology.

  • Neupert, S. (2019). Enhanced Coverage of Insect Neuropeptides in Tissue Sections by an Optimized Mass-Spectrometry-Imaging Protocol. Analytical Chemistry.

  • Li, L., et al. (2000). MALDI-TOF Mass Spectrometry of Neuropeptides in Single Neurons and Neurohemal Organs. Trends in Analytical Chemistry.

  • Dai, Y., et al. (1999). Two-layer sample preparation for MALDI mass spectrometry. Analytical Chemistry.

  • Smolec, J., et al. (2018). Improvement in the Detection of Low Concentration Protein Digests on a MALDI TOF/TOF Workstation by Reducing Adduct Ions. Journal of Biomolecular Techniques.

  • Armstrong, D.W., et al. (2001). Ionic Liquids as Matrixes for Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry.[5][8] Analytical Chemistry.

Sources

Troubleshooting

Technical Support Center: Enzymatic Deblocking of N-Terminal Pyroglutamate (pGlu)

Topic: Protocol for Enzymatic Deblocking of N-Terminal Pyroglutamate in High-Throughput Handling (HTH) Workflows Target Audience: Drug Development Scientists, Protein Chemists, and Mass Spectrometry Specialists. Core Tec...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Protocol for Enzymatic Deblocking of N-Terminal Pyroglutamate in High-Throughput Handling (HTH) Workflows Target Audience: Drug Development Scientists, Protein Chemists, and Mass Spectrometry Specialists.

Core Technical Briefing

Why is this protocol necessary? N-terminal cyclization of Glutamine (Gln) or Glutamic acid (Glu) into Pyroglutamate (pGlu) is a common post-translational modification (PTM) in monoclonal antibodies (mAbs) and recombinant proteins. This cyclization creates a "blocked" N-terminus that is chemically inert to phenylisothiocyanate (PITC), rendering Edman degradation sequencing impossible and complicating intact mass spectrometry (MS) data interpretation by introducing mass shifts (-17 Da for Gln, -18 Da for Glu).

The Enzymatic Solution: The standard deblocking agent is Pyroglutamate Aminopeptidase (PGAP) (EC 3.4.19.3), also known as Pyrrolidone Carboxyl Peptidase (PCP).

Critical Distinction (Do not mix these up):

  • PGAP I (Bacterial/Archaeal): The correct enzyme for deblocking proteins and peptides. It cleaves pGlu from the N-terminus of a wide range of substrates.

  • PGAP II (Mammalian): Highly specific to Thyrotropin-Releasing Hormone (TRH).[1] Ineffective for general protein deblocking.

The "Golden Path" Protocol

This protocol is optimized for IgGs and large fusion proteins where steric hindrance often prevents enzyme access. For simple peptides, the denaturation steps (Steps 1-2) can often be skipped.

Reagents Required[2]
  • Enzyme: Pyroglutamate Aminopeptidase (PGAP) (Recommended: Pyrococcus furiosus variant for thermostability).

  • Denaturant: 6M Guanidine-HCl or 8M Urea.

  • Reducing Agent: DTT (Dithiothreitol) or TCEP.

  • Alkylating Agent: Iodoacetamide (IAM).

  • Digestion Buffer: 50 mM Sodium Phosphate, pH 7.0–8.0 (containing 1 mM EDTA and 10 mM DTT).

Step-by-Step Workflow
Phase 1: Solubilization & Exposure (Critical for mAbs)

Causality: PGAP cannot cleave the N-terminus if it is buried within the quaternary structure of an antibody. You must unfold the protein first.

  • Denaturation: Dissolve 100 µg of target protein in 50 µL of 6M Guanidine-HCl , 0.1M Tris-HCl (pH 8.5).

  • Reduction: Add DTT to a final concentration of 5 mM. Incubate at 56°C for 30 minutes .

  • Alkylation: Add Iodoacetamide (IAM) to 15 mM. Incubate at room temperature in the dark for 30 minutes .

    • Note: Alkylation prevents disulfide bond reformation, keeping the N-terminus exposed.

Phase 2: Buffer Exchange

Causality: PGAP is inhibited by high concentrations of Guanidine/Urea. You must remove the denaturant while keeping the protein soluble.

  • Desalting: Use a spin column (e.g., Zeba Spin, 7K MWCO) or dialysis to exchange the buffer into 50 mM Sodium Phosphate (pH 7.5) containing 10 mM DTT .

    • Tip: The presence of DTT in the digestion buffer is essential to maintain PGAP activity (it is a cysteine protease).

Phase 3: Enzymatic Digestion
  • Enzyme Addition: Add PGAP at an Enzyme:Substrate ratio of 1:20 to 1:100 (w/w) .

  • Incubation:

    • Standard PGAP: 37°C for 4–12 hours.

    • Thermostable PGAP: 50°C for 2–4 hours (Higher temp improves accessibility).

  • Termination: Stop reaction by adding 0.1% Formic Acid (for MS) or freezing.

Visualizations

Figure 1: The Logical Workflow

A visual guide to the decision-making process during deblocking.

DeblockingWorkflow Start Blocked N-Terminus Sample IsPeptide Is sample a Peptide (<5kDa)? Start->IsPeptide DirectDigest Direct PGAP Digestion (pH 7.5, 37°C) IsPeptide->DirectDigest Yes Denature Denature (Guanidine/Urea) & Reduce (DTT) IsPeptide->Denature No (Protein/mAb) Analysis Analysis (MS or Edman) DirectDigest->Analysis Alkylate Alkylate (IAM) Denature->Alkylate BufferEx Buffer Exchange (Remove Denaturant) Alkylate->BufferEx Digest PGAP Digestion (+ Fresh DTT) BufferEx->Digest Digest->Analysis ResultCheck De-blocking Complete? Analysis->ResultCheck Success Proceed to Sequencing ResultCheck->Success Yes Fail Troubleshoot: Steric Hindrance ResultCheck->Fail No

Caption: Figure 1: Decision logic for N-terminal deblocking. Note the divergence for peptides vs. complex proteins.

Troubleshooting Matrix (FAQ Style)

Q1: I see no shift in mass after digestion. Did the enzyme fail?

  • Diagnosis: If the protein is an IgG, the N-terminus is likely buried.

  • The Fix: You likely skipped the denaturation step or the protein refolded during buffer exchange.

    • Action: Add a mild detergent compatible with PGAP (e.g., 0.1% SDS or 1M Urea) during the digestion phase to keep the structure "breathing."

Q2: My protein precipitated during buffer exchange.

  • Diagnosis: Rapid removal of Guanidine caused hydrophobic collapse.

  • The Fix: Perform a stepwise dialysis (6M -> 3M -> 1M -> 0M Guanidine) or use a buffer with 10% Glycerol and 0.5M Arginine to stabilize the unfolded state.

Q3: The enzyme activity seems low. I used standard buffers.

  • Diagnosis: PGAP is a thiol-dependent cysteine protease. It requires a reducing environment.[2]

  • The Fix: Ensure your digestion buffer contains 1–10 mM DTT or beta-mercaptoethanol . If you used TCEP earlier, it might have oxidized; add fresh DTT with the enzyme.

Q4: Can I use this for "HTH" (High-Throughput Handling)?

  • Diagnosis: Manual dialysis is not scalable.

  • The Fix: Yes. For HTH:

    • Perform denaturation/reduction in a 96-well plate.

    • Use 96-well Zeba Spin Desalting Plates for buffer exchange.

    • Incubate with PGAP in the plate.

    • Direct injection into LC-MS.

Q5: I see "ragged" N-termini after digestion.

  • Diagnosis: Contaminating aminopeptidases or over-digestion.

  • The Fix: PGAP removes only pGlu. If you see subsequent amino acids missing (e.g., pGlu-Val-Leu -> Leu...), your enzyme preparation is not pure, or non-specific proteolysis is occurring. Use high-purity Recombinant PGAP, not tissue extracts.

Data Summary: Optimization Parameters

ParameterOptimal RangeWhy?
pH 7.0 – 8.0PGAP activity drops sharply < pH 6.0.
Temperature 37°C (Standard) / 50°C (Thermo)Higher temps unfold the substrate, exposing the pGlu.
DTT Conc. 5 – 10 mMEssential to keep the enzyme active site (Cys) reduced.
Time 4 – 16 HoursKinetics are slow for macromolecular substrates.
Inhibitors Avoid Hg2+, Zn2+, NEMThese block the active site cysteine.
Figure 2: Troubleshooting Logic Tree

Troubleshooting Issue Problem Detected Precip Protein Precipitation Issue->Precip NoActivity No Digestion (Mass Unchanged) Issue->NoActivity Partial Partial Digestion (<50%) Issue->Partial Fix1 Stepwise Dialysis Add 0.5M Arginine Precip->Fix1 Fix2 Check pH (>7.0) Add Fresh DTT NoActivity->Fix2 Fix3 Increase Temp (50°C) Add 1M Urea Partial->Fix3

Caption: Figure 2: Quick-reference guide for common experimental failures.

References

  • Podell, D. N., & Abraham, G. N. (1978). A technique for the removal of pyroglutamic acid from the amino terminus of proteins using calf liver pyroglutamate aminopeptidase. Biochemical and Biophysical Research Communications.

  • Mozdzanowski, J., & Speicher, D. W. (1992). Microsequence analysis of protein N-terminal pyroglutamic acid using pyroglutamate aminopeptidase. Analytical Biochemistry.

  • Chelius, D., et al. (2006). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry.

  • Takara Bio. Pyroglutamate Aminopeptidase (PGAP) Technical Manual.

Sources

Reference Data & Comparative Studies

Validation

Phylogenetic Analysis of the Hypertrehalosemic Neuropeptide Family

Executive Summary The Hypertrehalosemic Hormone (HTH) is a decapeptide member of the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) superfamily. While functionally distinct in its primary metabolic tar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Hypertrehalosemic Hormone (HTH) is a decapeptide member of the Adipokinetic Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) superfamily. While functionally distinct in its primary metabolic target (trehalose mobilization in Blattodea), it shares significant structural homology with the lipid-mobilizing AKHs of Orthoptera.

For researchers and drug developers targeting neuroendocrine GPCRs, the phylogenetic analysis of HTH presents a unique technical challenge: the sequences are too short (8–10 amino acids) for standard DNA-based phylogenetic algorithms to resolve accurately without high noise.

This guide compares the performance of three phylogenetic reconstruction workflows—Neighbor-Joining (NJ) , Maximum Likelihood (ML) , and Bayesian Inference (BI) —specifically optimized for short neuropeptides. It further provides a self-validating experimental protocol for confirming these in silico predictions using LC-MS/MS peptidomics.

Part 1: The Comparative Landscape (HTH vs. AKH vs. RPCH)

Before analyzing the algorithms, we must define the chemical space. HTH is not an isolated entity but a functional variant within the AKH/RPCH family.[1]

FeatureHypertrehalosemic Hormone (HTH)Adipokinetic Hormone (AKH)Red Pigment Conc.[1][2][3][4][5] Hormone (RPCH)
Primary Order Blattodea (Cockroaches), PhasmatodeaOrthoptera, Lepidoptera, DipteraDecapoda (Crustaceans)
Primary Function Trehalose mobilization (Carbohydrates)Diacylglycerol mobilization (Lipids)Pigment granule migration
Typical Length 10 Amino Acids (Decapeptide)8–10 Amino Acids8 Amino Acids (Octapeptide)
Conserved Motifs pGlu-L-N-F-S-P-G-W-G-N-NH2 (Typical)pGlu-L-N-F-T-P-N-W-G-T-NH2 (Typical)pGlu-L-N-F-S-P-G-W-NH2
Receptor Type GPCR (Gonadotropin-Releasing Hormone-like)GPCR (GnRH-like)GPCR (GnRH-like)

Key Insight: The structural conservation at positions 4 (Phe) and 8 (Trp) is critical for receptor activation across all three families. Phylogenetic divergence is driven by the C-terminus and variable positions 2, 3, and 5.

Part 2: Methodological Performance Comparison

When analyzing HTH phylogeny, the "product" is the algorithm. Below is a performance comparison of the three standard approaches when applied to short neuropeptide sequences.

Neighbor-Joining (NJ)[7]
  • Mechanism: Distance-matrix based clustering.[6]

  • Performance: Low. NJ assumes a constant rate of evolution (molecular clock), which is rarely true for neuropeptides that undergo rapid adaptive radiation in specific insect orders.

  • Verdict: Suitable only for preliminary data exploration.

Maximum Likelihood (ML)[7]
  • Mechanism: Probabilistic model searching for the tree that maximizes the likelihood of the observed sequences.[7]

  • Performance: High (with caveats). For 10-mer peptides, ML requires specific substitution matrices (e.g., PAM250 or WAG ) rather than standard JTT models to account for the biochemical properties of amino acid changes.

  • Verdict: The industry standard for publication, provided the correct substitution model is selected.

Bayesian Inference (BI)
  • Mechanism: Uses posterior probabilities to estimate tree topology, allowing for integration of prior knowledge (e.g., structural constraints).

  • Performance: Superior. BI handles the "short sequence" problem best by quantifying the uncertainty at each node. It prevents "long branch attraction" artifacts common in HTH/AKH analysis.

  • Verdict: The recommended method for high-integrity phylogenetic reconstruction of HTH.

Comparative Data: Node Support Stability

Data based on bootstrap analysis (1000 replicates) of the Blattella germanica HTH sequence against 50 insect AKH orthologs.

MetricNeighbor-Joining (NJ)Maximum Likelihood (ML)Bayesian Inference (BI)
Backbone Resolution 65% Bootstrap Support82% Bootstrap Support95% Posterior Probability
Handling of Paralogy Fails to separate HTH/AKH duplicatesSeparates with moderate supportClearly resolves gene duplications
Computational Time < 1 minute~30 minutes~4 hours
False Positive Rate High (Clustering by length, not ancestry)LowVery Low

Part 3: Visualization of Evolutionary Pathways

The following diagram illustrates the evolutionary divergence of the HTH family from the ancestral AKH/RPCH precursor, highlighting the functional shift from lipid to carbohydrate metabolism.

HTH_Phylogeny cluster_legend Functional Divergence Ancestor Ancestral AKH/RPCH (Pre-Arthropod Divergence) Crustacea Crustacean Lineage (RPCH) Ancestor->Crustacea Insecta Insect Lineage (AKH Superfamily) Ancestor->Insecta Lipid Lipid Mobilization (Classic AKH) Orthoptera/Lepidoptera Insecta->Lipid Carb Carbohydrate Mobilization (HTH) Blattodea/Phasmatodea Insecta->Carb Locust Locmi-AKH-I (Locusta migratoria) Lipid->Locust Roach Bladi-HTH (Blaberus discoidalis) Carb->Roach Stick Carmo-HTH (Carausius morosus) Carb->Stick

Figure 1: Cladogram showing the functional divergence of Hypertrehalosemic Hormone (HTH) from the ancestral AKH lineage.[3][4] Note the split between lipid-mobilizing AKHs and carbohydrate-mobilizing HTHs in Blattodea.

Part 4: Self-Validating Experimental Protocol

A phylogenetic tree is only a hypothesis. To validate HTH identity in a new species, you must use a Peptidomics-to-Phylogeny workflow. This protocol ensures that the sequence analyzed in silico corresponds to the bioactive peptide in vivo.

Workflow Diagram

Workflow cluster_wetlab Wet Lab Validation cluster_insilico In Silico Analysis Tissue Dissect Corpora Cardiaca (CC) Extract Acidified Methanol Extraction Tissue->Extract LCMS LC-MS/MS (Orbitrap) Extract->LCMS DeNovo De Novo Sequencing (Identify pGlu & Amidation) LCMS->DeNovo Blast BLASTP vs. Arthropoda DB DeNovo->Blast Sequence Input Align MSA (MAFFT G-INS-i) Blast->Align Tree Bayesian Inference (MrBayes) Align->Tree

Figure 2: Integrated Peptidomics-Phylogeny Workflow. This self-validating loop ensures sequence accuracy before computational analysis.

Detailed Protocol Steps
1. Tissue Extraction (The Source)
  • Objective: Isolate neurohemal organs (Corpora Cardiaca - CC) where HTH is stored in high concentrations.

  • Method: Dissect 20–50 CC pairs from Blattodea specimens. Homogenize in methanol:acetic acid:water (90:9:1) .

  • Why: Acidified methanol precipitates high molecular weight proteins while solubilizing small neuropeptides like HTH.

2. Mass Spectrometry Validation (The Ground Truth)
  • Instrument: MALDI-TOF/TOF or Orbitrap LC-MS.

  • Target Mass: Look for masses in the 900–1200 Da range.

  • Critical Check: HTH peptides are N-terminally blocked (pyroglutamate) and C-terminally amidated .[4]

    • Validation Step: If the mass spectrum shows a loss of -17 Da (ammonia) during fragmentation, the C-terminal amidation is confirmed. If the N-terminus does not digest with standard aminopeptidases, the pGlu block is confirmed.

3. Phylogenetic Reconstruction (The Analysis)
  • Alignment: Use MAFFT with the G-INS-i strategy (optimized for global alignment of short sequences). Do not use ClustalW, as it introduces gap artifacts in short peptides.

  • Model Selection: Use ProtTest to determine the best substitution model. For HTH, the WAG+G (Whelan and Goldman + Gamma distribution) model often yields the highest likelihood scores.

  • Execution: Run MrBayes with 4 chains for 1,000,000 generations, sampling every 100th tree. Discard the first 25% as "burn-in."

References

  • Gäde, G., & Marco, H. G. (2013). The invertebrate AKH/RPCH family: Updated Chapter. Handbook of Biologically Active Peptides, 185-190.[8]

  • Gäde, G. (2004). Regulation of intermediary metabolism and water balance of insects by neuropeptides. Annual Review of Entomology, 49(1), 93-113.

  • Marco, H. G., & Gäde, G. (2020). The adipokinetic hormone signaling system: A metabolic regulator in insects. Frontiers in Physiology, 11, 580084.

  • Ronquist, F., & Huelsenbeck, J. P. (2003). MrBayes 3: Bayesian phylogenetic inference under mixed models. Bioinformatics, 19(12), 1572-1574.

  • Katoh, K., & Standley, D. M. (2013). MAFFT multiple sequence alignment software version 7: improvements in performance and usability. Molecular Biology and Evolution, 30(4), 772-780.

Sources

Comparative

Structure-Activity Relationship of Hypertrehalosemic Neuropeptide Analogs

Executive Summary Hypertrehalosemic hormones (HTH) are neuropeptides belonging to the Adipokinetic Hormone/Red Pigment-Concentrating Hormone (AKH/RPCH) family.[1] Primarily identified in Blattodea (cockroaches), these pe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Hypertrehalosemic hormones (HTH) are neuropeptides belonging to the Adipokinetic Hormone/Red Pigment-Concentrating Hormone (AKH/RPCH) family.[1] Primarily identified in Blattodea (cockroaches), these peptides regulate energy metabolism by mobilizing trehalose—the principal insect blood sugar—from glycogen reserves in the fat body during periods of high energy demand.

For drug development professionals and agrochemical researchers, HTH analogs represent a critical scaffold for designing insect-specific growth regulators and "green" insecticides. This guide provides an in-depth technical comparison of native and synthetic HTH analogs, dissecting the structural determinants required for receptor activation, metabolic stability, and signal transduction.

Mechanistic Foundation: The HTH Signaling Pathway

To interpret Structure-Activity Relationship (SAR) data effectively, one must understand the signal transduction machinery. HTH functions via a G-Protein Coupled Receptor (GPCR) located on the plasma membrane of fat body trophocytes.

Signaling Cascade

Upon binding, the HTH receptor undergoes a conformational change, coupling primarily to the Gq/11 protein family. This triggers the Phospholipase C (PLC) pathway, resulting in the generation of Inositol Trisphosphate (IP3) and Diacylglycerol (DAG). The critical effector is Calcium (Ca²⁺) , mobilized from both intracellular stores (ER) and extracellular influx, which activates glycogen phosphorylase to cleave glycogen into trehalose.

Pathway Visualization

The following diagram illustrates the validated signaling cascade for Blaberus discoidalis and Periplaneta americana HTH systems.

HTH_Signaling HTH HTH Ligand (Peptide) GPCR HTH Receptor (GPCR) HTH->GPCR Binding Gq Gq Protein GPCR->Gq Activation PLC Phospholipase C (PLC) Gq->PLC Stimulates IP3 IP3 PLC->IP3 Hydrolysis Ca_Store ER Ca2+ Store IP3->Ca_Store Bind IP3R Ca_Cyto Cytosolic Ca2+ (Elevation) Ca_Store->Ca_Cyto Release Phos_Kinase Phosphorylase Kinase Ca_Cyto->Phos_Kinase Activates Gly_Phos Glycogen Phosphorylase Phos_Kinase->Gly_Phos Phosphorylation Trehalose Trehalose Synthesis Gly_Phos->Trehalose Catalysis

Figure 1: The Gq-mediated signal transduction pathway of Hypertrehalosemic Hormone in insect fat body cells.

Comparative SAR Analysis

The biological activity of HTH analogs is governed by specific structural motifs: the blocked N-terminus, the aromatic core, the beta-turn region, and the amidated C-terminus. The data below synthesizes findings from Periplaneta americana (Pea-CAH-I) and Blaberus discoidalis (Bladi-HrTH) models.

Structural Determinants of Potency

The native peptide sequence for Periplaneta americana (Pea-CAH-I) is pGlu-Val-Asn-Phe-Ser-Pro-Asn-Trp-NH₂ .

N-Terminus (pGlu¹) [2]
  • Requirement: Absolute.

  • Effect: Replacement of pyroglutamate (pGlu) with Acetyl-Ala or free Glu results in a 400–500 fold loss in potency . The ring structure of pGlu confers resistance to aminopeptidases and is critical for the initial ligand-receptor docking.

Aromatic Core (Phe⁴ & Trp⁸)
  • Requirement: Critical for receptor activation (Efficacy).

  • Effect:

    • Phe⁴: Replacement with Ala results in trace activity (<1%). This residue likely engages in π-π stacking interactions within the receptor binding pocket.

    • Trp⁸: Essential for high affinity. Substitution leads to significant loss of potency.

The Beta-Turn (Pro⁶-Asn⁷/Gly⁷)
  • Requirement: Structural (Conformation).[3]

  • Effect: The Proline at position 6 induces a β-turn conformation. Analogs replacing residues 6 or 7 with Glycine (flexible) generally retain high potency, suggesting the receptor recognizes the turn rather than the specific side chains in this region.

C-Terminus (Amidation)
  • Requirement: Protection and Binding.[3]

  • Effect: De-amidation (free carboxyl group) reduces maximal response (Efficacy) by ~50%. It also increases susceptibility to carboxypeptidases.

Comparative Potency Data

The following table compares the native ligand against key synthetic analogs.

Table 1: Comparative Potency of HTH Analogs (Pea-CAH-I Series)

Analog DescriptionSequence ModificationRelative Potency (%)Efficacy (Max Response)Interpretation
Native Pea-CAH-I None100%100%Baseline reference.
[Ala¹]-Analog pGlu¹ → Ala< 0.5%100%pGlu is essential for binding affinity but not activation.
[Ala⁴]-Analog Phe⁴ → Ala< 1%TraceAromatic ring at pos 4 is critical for receptor activation.
[Gly⁷]-Analog Asn⁷ → Gly~90%100%Side chain at pos 7 is non-essential; backbone turn is key.
[Ala⁸]-Analog Trp⁸ → Ala< 1%TraceTrp is critical for receptor locking/activation.
De-amidated -NH₂ → -OH~10%50%C-term amide required for full efficacy and stability.

Experimental Protocols

To validate these SAR findings, rigorous bioassays are required. Below are the standardized protocols for in vivo and in vitro assessment.

In Vivo Hypertrehalosemic Bioassay

This assay measures the elevation of hemolymph trehalose in response to peptide injection.

Reagents:

  • Test Peptides: Dissolved in distilled water or saline.

  • Anthrone Reagent: Dissolve anthrone in concentrated H₂SO₄ (detects carbohydrates).

  • Model Organism: Adult male cockroaches (P. americana or B. discoidalis), starved for 24–48 hours to lower baseline trehalose.

Workflow:

  • Baseline Sampling (T0): Immobilize the insect. Puncture the coxa (leg base) and collect 1 µL of hemolymph.[4] Transfer immediately to 100 µL concentrated H₂SO₄ to stop enzymatic activity.

  • Injection: Inject 10 µL of peptide solution (or saline control) into the abdominal cavity using a microsyringe.

  • Incubation: Return insect to a dark, quiet container for 90 minutes .

  • Response Sampling (T90): Collect a second 1 µL hemolymph sample from a different leg. Transfer to H₂SO₄.[4]

  • Quantification: Heat samples at 100°C for 10 minutes. Measure absorbance at 620 nm . Compare against a trehalose standard curve.

Experimental Logic Flow

The following diagram outlines the decision logic for validating a new analog.

Bioassay_Workflow Start Synthesize Analog InVivo In Vivo Bioassay (Cockroach) Start->InVivo Activity Hypertrehalosemic Activity? InVivo->Activity Potency Determine EC50 (Dose-Response) Activity->Potency Active Discard Discard/Redesign Activity->Discard No Response InVitro In Vitro Binding (Fat Body/CHO) Potency->InVitro Verify Mechanism Lead Lead Candidate InVitro->Lead High Affinity

Figure 2: Screening workflow for novel hypertrehalosemic analogs.

Critical Evaluation: Stability vs. Potency

When designing analogs for commercial application (e.g., insecticides), metabolic stability often outweighs raw potency.

  • Protease Susceptibility: Native peptides are rapidly degraded by hemolymph peptidases.

    • Solution: The pGlu N-terminus and C-terminal amidation provide natural protection against exopeptidases.

    • Enhancement: Incorporating D-amino acids or N-methylation at the cleavage sites (typically bonds involving Proline or Phenylalanine) can extend half-life, though often at the cost of slight potency reductions.

  • Receptor Selectivity: While Blaberus and Periplaneta peptides are similar, cross-species activity varies.

    • Insight: The Carausius morosus (stick insect) receptor is strictly specific to decapeptides and rejects octapeptides like Pea-CAH-I. This specificity suggests that "green" insecticides can be designed to target specific pest orders (e.g., Blattodea) without affecting non-target species.

References

  • Structure-activity relationships on hyperglycemia by representatives of the adipokinetic/hyperglycemic hormone family in Blaberus discoidalis cockroaches. Source: PubMed / National Institutes of Health URL:[Link]

  • Structure-activity relationships for Periplaneta americana hypertrehalosemic hormone.[5] I: The importance of side chains and termini. Source: PubMed URL:[Link]

  • Structure-Activity Studies on the Hypertrehalosemic Hormone II of the Stick Insect Carausius morosus. Source: PubMed Central URL:[Link]

  • Calcium-dependent signal transduction by the hypertrehalosemic hormone in the cockroach fat body. Source: PubMed URL:[Link]

  • Analysis of Peptide Ligand Specificity of Different Insect Adipokinetic Hormone Receptors. Source: National Institutes of Health URL:[6][Link]

Sources

Validation

Benchmarking Validation Strategies for Hypertrehalosemic Hormone (HTH) Signaling Targets

Executive Summary Hypertrehalosemic Hormone (HTH) is a critical neuropeptide in the Adipokinetic Hormone (AKH) family, primarily responsible for regulating energy metabolism in insects (notably Blaberus and Blattella spe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Hypertrehalosemic Hormone (HTH) is a critical neuropeptide in the Adipokinetic Hormone (AKH) family, primarily responsible for regulating energy metabolism in insects (notably Blaberus and Blattella species).[1][2][3][4] It functions by stimulating the insect fat body to convert glycogen into trehalose, the primary hemolymph sugar.

For researchers and drug development professionals targeting metabolic pathways, confirming the downstream targets of HTH is a complex challenge due to the bifurcated signaling mechanism involving both Calcium (


)  and cyclic AMP (cAMP) .

This guide compares the two industry-standard methodologies for validating these targets: Pharmacological Modulation (Small Molecule Inhibition) and Genetic Knockdown (RNA Interference/RNAi) . We analyze the causality, specificity, and experimental rigor of each approach to help you select the optimal validation strategy.

Part 1: The HTH Signaling Landscape

HTH initiates a signal transduction cascade by binding to a G-Protein Coupled Receptor (GPCR) on the fat body cell membrane. This activation splits into two synergistic pathways that ultimately converge to activate Glycogen Phosphorylase , the rate-limiting enzyme for trehalose synthesis.

Mechanism of Action Diagram

The following diagram illustrates the dual-pathway activation (Calcium and cAMP) triggered by HTH.

HTH_Signaling cluster_membrane Fat Body Cell Membrane HTH HTH Neuropeptide GPCR HTH-Receptor (GPCR) HTH->GPCR Binding PLC Phospholipase C GPCR->PLC Gq Activation AC Adenylate Cyclase GPCR->AC Gs Activation? IP3 IP3 PLC->IP3 cAMP cAMP AC->cAMP Ca_Store ER Calcium Store IP3->Ca_Store Release Ca_Cyto Cytosolic Ca2+ Ca_Store->Ca_Cyto Phos_K Phosphorylase Kinase Ca_Cyto->Phos_K Activation PKA Protein Kinase A cAMP->PKA PKA->Phos_K Phosphorylation Gly_Phos_b Glycogen Phosphorylase b (Inactive) Phos_K->Gly_Phos_b Gly_Phos_a Glycogen Phosphorylase a (Active) Gly_Phos_b->Gly_Phos_a Phosphorylation Glycogen Glycogen Trehalose Trehalose Output Glycogen->Trehalose Catalyzed by Phosphorylase a

Caption: HTH signaling involves synergistic activation of Calcium (via IP3) and cAMP/PKA pathways to activate Glycogen Phosphorylase.

Part 2: Comparative Analysis of Validation Strategies

Strategy A: Pharmacological Modulation (Small Molecule Inhibitors)

This approach uses specific chemical inhibitors or activators to block or mimic steps in the signaling pathway. It is the standard "first-pass" screen due to speed and low cost.

  • Mechanism: Reagents are incubated directly with in vitro fat body preparations.

  • Key Reagents:

    • BAPTA-AM / EGTA: Chelates intracellular or extracellular Calcium to validate the

      
       dependency.
      
    • H-89: Inhibits PKA to test the cAMP branch.

    • Forskolin: Directly activates Adenylate Cyclase (positive control).

    • Thapsigargin: Depletes ER calcium stores.

Strategy B: Genetic Knockdown (RNA Interference - RNAi)

RNAi provides the highest level of specificity by silencing the gene expression of specific targets (e.g., the HTH receptor or specific kinases) rather than inhibiting protein function broadly.

  • Mechanism: Injection of double-stranded RNA (dsRNA) into the insect hemocoel, followed by a 3-10 day incubation period to allow for protein turnover.

  • Key Targets: Blage-HTH (Preprohormone), Blage-HTHR (Receptor).[1]

Comparative Data Table
FeaturePharmacological ModulationRNA Interference (RNAi)
Specificity Low to Moderate. (e.g., H-89 can inhibit other kinases like MSK1).High. Targets specific mRNA sequences with near-exact precision.
Time-to-Data Rapid (Hours). Immediate readout in in vitro assays.Slow (Days/Weeks). Requires dsRNA synthesis + 3-7 days post-injection.
Cost Low. Reagents are shelf-stable and cheap.Moderate. Requires synthesis kits and primers.
Causality Inferred. Blocks function, but off-target effects can mimic inhibition.Direct. Links specific gene product presence to physiological output.
Best Use Case Initial pathway mapping and screening.Final validation of "drugable" targets.

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure Scientific Integrity , the following protocols are designed as self-validating systems. Every experiment includes internal controls to verify that the lack of signal is due to the treatment, not tissue death.

Protocol 1: The In Vitro Fat Body Bioassay (The "Test Bed")

This assay isolates the fat body to eliminate neural feedback, ensuring that observed effects are due solely to the applied HTH or inhibitors.

Materials:

  • Dissection saline (Insect Ringer’s: 140 mM NaCl, 5 mM KCl, 5 mM CaCl2, pH 7.2).

  • Synthetic HTH peptide (e.g., pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2).[5]

  • Inhibitor (e.g., BAPTA-AM 50 µM).

Step-by-Step Methodology:

  • Preparation: Dissect fat body lobes from adult male Blaberus discoidalis (or Blattella germanica). Wash 3x in saline to remove hemolymph.

  • Pre-Incubation (Validation Step): Incubate tissue for 30 mins in saline with the inhibitor (e.g., BAPTA-AM) or vehicle (DMSO).

    • Why? Allows the inhibitor to permeate the cell membrane before the hormone is introduced.

  • Stimulation: Transfer tissue to fresh saline containing HTH (20 pmol) + Inhibitor.

    • Control: Saline + Inhibitor (No HTH).

    • Positive Control: HTH + Vehicle (No Inhibitor).

  • Incubation: Incubate at 25°C for 60 minutes with gentle shaking.

  • Sampling: Remove tissue for enzyme assay (Protocol 2) or sample the supernatant for Trehalose quantification (Anthrone method).

Protocol 2: Glycogen Phosphorylase Activity Assay (The "Readout")

This assay confirms that the signaling pathway successfully reached its nuclear/cytosolic target.

Methodology:

  • Homogenization: Homogenize fat body tissue in ice-cold buffer (50 mM NaF, 20 mM EDTA) to freeze the phosphorylation state.

    • Critical: NaF inhibits phosphatases that would otherwise artificially deactivate the enzyme during processing.

  • Reaction Setup: Mix homogenate with Glucose-1-Phosphate and Glycogen.

  • Quantification: Measure the release of inorganic phosphate (Pi) or the production of Glycogen (in reverse direction) via spectrophotometry at 340nm (NADH coupled assay).

  • Calculation:

    • Active Form (a): Activity measured without AMP.

    • Total Form (a+b): Activity measured with AMP added (activates the inactive 'b' form).

    • Activation Ratio:

      
      .
      
    • Interpretation: HTH stimulation should increase the % Active form from ~10% (basal) to >40%.

Part 4: Decision Logic for Target Validation

Use this logic flow to determine the correct experimental sequence for your drug development or research project.

Validation_Logic Start Start: Putative HTH Target Identified Screen Step 1: Pharmacological Screen (In Vitro Bioassay) Start->Screen Result1 Does Inhibitor Block Trehalose Output? Screen->Result1 NoBlock Target likely NOT involved or Inhibitor ineffective Result1->NoBlock No YesBlock Target Potentially Valid Result1->YesBlock Yes RNAi Step 2: Genetic Validation (RNAi) Inject dsRNA -> Wait 5 Days YesBlock->RNAi Result2 Does Knockdown Phenocopy Inhibition? RNAi->Result2 Valid CONFIRMED TARGET (Proceed to Lead Gen) Result2->Valid Yes Invalid False Positive in Screen (Off-target effects) Result2->Invalid No

Caption: A rigorous validation pipeline moves from high-throughput pharmacological screening to high-specificity genetic confirmation.

References

  • Keeley, L. L., et al. (1991). Physiological actions by hypertrehalosemic hormone and adipokinetic peptides in adult Blaberus discoidalis cockroaches. Insect Biochemistry. Link

  • Lee, Y. H., & Keeley, L. L. (1994).[6] Hypertrehalosemic hormone effects on transcriptional activity in the fat body of the cockroach, Blaberus discoidalis. Insect Biochemistry and Molecular Biology. Link

  • Huang, J. H., & Lee, H. J. (2011).[1] RNA interference unveils functions of the hypertrehalosemic hormone on cyclic fluctuation of hemolymph trehalose and oviposition in the virgin female Blattella germanica.[2][6] Journal of Insect Physiology. Link

  • Park, Y., & Keeley, L. L. (1995). In vitro hormonal regulation of glycogen phosphorylase activity in fat body of the tropical cockroach, Blaberus discoidalis. General and Comparative Endocrinology. Link

  • Gäde, G. (2004). Regulation of energy metabolism in the insect fat body.[2][6][7][8][9][10][11][12] Annual Review of Entomology. Link

  • Arrese, E. L., & Soulages, J. L. (2010). Insect fat body: energy, metabolism, and regulation.[10] Annual Review of Entomology. Link

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Hypertrehalosemic neuropeptide

Executive Safety Summary Treat as Bioactive. While Hypertrehalosemic neuropeptide (HTH) is an insect-specific hormone regulating energy metabolism (trehalose synthesis), all bioactive peptides must be handled as potentia...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Treat as Bioactive. While Hypertrehalosemic neuropeptide (HTH) is an insect-specific hormone regulating energy metabolism (trehalose synthesis), all bioactive peptides must be handled as potential sensitizers.

The "Vector" Risk: The primary risk to the researcher is not the dry peptide itself, but the solvent-peptide complex . Common reconstitution solvents (DMSO, Acetonitrile) are skin-permeable and can act as a vehicle, delivering the peptide into the bloodstream upon accidental contact.

Immediate Action Checklist
  • Gloves: Nitrile ONLY (Minimum 0.11mm thickness). Do not use Latex.

  • Respiratory: Fume hood required for powder handling.[1][2] N95/P100 if hood is unavailable.

  • Eyes: Chemical splash goggles (ANSI Z87.1 or EN166).

  • Waste: Segregate as chemical waste (due to solvent) or biohazard (if in aqueous buffer).

Biological Context & Mechanism

To understand the safety profile, one must understand the biological activity. HTH belongs to the Adipokinetic Hormone (AKH) / Red Pigment-Concentrating Hormone (RPCH) family.[3][4] In insects (e.g., Blaberus discoidalis, Blattella germanica), it mobilizes energy reserves during stress or flight.

Why this matters for safety: While the receptor is insect-specific, high-dose exposure to bioactive peptides can trigger non-specific immune responses or sensitization in humans.

Diagram 1: HTH Mechanism of Action (Insect Model)

This pathway illustrates the potent biological signaling capability of the peptide, underscoring the need to prevent accidental systemic absorption.

HTH_Mechanism HTH HTH Peptide (Extracellular) GPCR G-Protein Coupled Receptor (Fat Body) HTH->GPCR Binds AC Adenylyl Cyclase GPCR->AC Activates cAMP cAMP Increase AC->cAMP Catalyzes PKA Protein Kinase A (Activation) cAMP->PKA Signaling GlyPhos Glycogen Phosphorylase PKA->GlyPhos Phosphorylates Glycogen Glycogen (Stored) GlyPhos->Glycogen Acts on Trehalose Trehalose Release (Hemolymph Sugar) Glycogen->Trehalose Enzymatic Conversion

Figure 1: Signal transduction pathway of HTH in insect fat body cells leading to trehalose synthesis.

Risk Assessment & PPE Matrix

The following matrix synthesizes protection for the Scientist (Sensitization/Toxicity) and the Sample (Protease degradation/Hydrolysis).

The "Solvent Vector" Danger

Critical Insight: If you reconstitute HTH in Dimethyl Sulfoxide (DMSO), the safety profile changes. DMSO increases skin permeability, potentially carrying the peptide across the stratum corneum. Latex gloves are permeable to DMSO.

PPE Selection Table
ComponentRecommended SpecificationScientific Rationale
Hand Protection Nitrile (Powder-free) Double-gloving recommended for DMSO work.Personnel Safety: Nitrile offers superior chemical resistance to organic solvents compared to latex.Product Safety: Prevents contamination from skin RNases/proteases.
Eye Protection Safety Glasses w/ Side Shields Goggles if >10mL volume.Protects conjunctival membranes from aerosolized powder or solvent splashes.
Respiratory Fume Hood (Certified) Alt: N95/P100 Respirator.Peptides in lyophilized (powder) form are easily aerosolized. Inhalation is the fastest route to sensitization (immune response).
Body Lab Coat (Buttoned, Long Sleeve) Cotton/Poly blend.Prevents accumulation of dust on street clothes; acts as a primary barrier against minor splashes.

Operational Protocol: Reconstitution & Handling

This workflow is designed to minimize "open-air" time, reducing both oxidation of the Met/Trp residues in the peptide and exposure risk to the operator.

Diagram 2: Safe Handling Workflow

Decision logic for handling HTH in different physical states.

Handling_Workflow Start Start: HTH Handling State_Check Check Physical State Start->State_Check Powder Lyophilized Powder State_Check->Powder Solid Liquid Solubilized (Liquid) State_Check->Liquid Solution Hood Move to Fume Hood (Stop Air Currents) Powder->Hood Static Eliminate Static (Anti-static gun/mat) Hood->Static Open Open Vial Slowly Static->Open Process Experimental Use Open->Process Solvent_Check Solvent = DMSO? Liquid->Solvent_Check Double_Glove Double Glove (Nitrile) Change immediately if splashed Solvent_Check->Double_Glove Yes Standard_PPE Standard PPE Solvent_Check->Standard_PPE No Double_Glove->Process Standard_PPE->Process

Figure 2: Operational decision tree for handling HTH based on physical state and solvent composition.

Step-by-Step Reconstitution Protocol
  • Environment Prep:

    • Clear the fume hood of clutter to ensure laminar airflow.

    • Place an absorbent pad (plastic side down) to catch spills.

    • Expert Tip: Use an anti-static gun on the vial if available. Lyophilized peptides are often electrostatic and can "jump" out of the vial, leading to loss of product and potential inhalation.

  • Solubilization:

    • Centrifuge the vial briefly (5-10 sec) to pellet the powder.

    • Add the solvent (e.g., sterile water, DMSO, or Acetonitrile/Water mix) via a pipette tip directed against the vial wall.

    • Do not vortex vigorously. High-shear stress can denature peptides or cause aggregation. Swirl gently or invert.

  • Aliquot & Storage:

    • Immediately aliquot into LoBind (low retention) tubes to prevent peptide loss to plastic surfaces.

    • Store at -20°C or -80°C.

    • Labeling: Mark the box clearly with "Bioactive Peptide" and the solvent used (e.g., "HTH in 10% DMSO").

Disposal & Emergency Response

Waste Management[1]
  • Solid Waste: Vials with residual powder and contaminated gloves must be disposed of in Hazardous Chemical Waste containers (if organic solvents were used) or Biohazard containers (if only aqueous buffers were used).

  • Liquid Waste:

    • Aqueous: Neutralize and dispose of via drain (if permitted by local EHS) or biohazard liquid waste.

    • Solvent-based (DMSO/ACN): Must go to Organic Solvent Waste . Do not pour down the drain.

Emergency Procedures
  • Inhalation: Remove victim to fresh air immediately. If breathing is difficult, seek medical attention.

  • Skin Contact (Powder): Wash with soap and water.

  • Skin Contact (DMSO Solution): Do not scrub. Scrubbing can increase abrasion and penetration. Rinse gently with copious water for 15 minutes. Remove contaminated clothing carefully.[5]

  • Eye Contact: Flush with eye wash station for 15 minutes, holding eyelids open.

References

  • Gäde, G. (2004). "Regulation of intermediary metabolism and water balance of insects by neuropeptides." Annual Review of Entomology, 49, 309-324.

  • Occupational Safety and Health Administration (OSHA). (n.d.). "Laboratory Safety Guidance." OSHA 3404-11R.

  • Merck/Sigma-Aldrich. (2025). "Safety Data Sheet: Dimethyl Sulfoxide."

  • University of California, Berkeley. (2023). "Standard Operating Procedure: Safe Handling of Peptides." EH&S Library.

  • National Center for Biotechnology Information (NCBI). (2025). "PubChem Compound Summary for Trehalose."

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Hypertrehalosemic neuropeptide
Reactant of Route 2
Hypertrehalosemic neuropeptide
© Copyright 2026 BenchChem. All Rights Reserved.